Z-D-Lys(boc)-osu

• CAS: 78603-23-3

Core Science & Biosynthesis

An In-Depth Technical Guide to Z-D-Lys(Boc)-OSu: Structure, Properties, and Applications in Bioconjugation and Peptide Synthesis

This guide provides a comprehensive technical overview of Z-D-Lys(Boc)-OSu, a versatile reagent for researchers, scientists, and drug development professionals. We will delve into its chemical architecture, physicochemical properties, and practical applications, with a focus on the underlying scientific principles that govern its utility in the laboratory.

Introduction: The Strategic Advantage of a Doubly Protected Lysine Derivative

Z-D-Lys(Boc)-OSu, or Nα-Benzyloxycarbonyl-Nε-tert-butyloxycarbonyl-D-lysine N-hydroxysuccinimide ester, is a cornerstone reagent in the fields of peptide synthesis and bioconjugation.[1] Its significance lies in the strategic placement of three key functional moieties on a D-lysine backbone:

• N-hydroxysuccinimide (OSu) ester: An amine-reactive group that facilitates the covalent attachment of the lysine derivative to proteins, peptides, and other biomolecules.[2]

• Benzyloxycarbonyl (Z or Cbz) group: A protecting group for the α-amino group, removable under specific conditions.[3]

• tert-Butyloxycarbonyl (Boc) group: A protecting group for the ε-amino group, also removable under distinct conditions, providing orthogonal protection.[3]

This unique combination of a reactive ester and two distinct protecting groups allows for the controlled and sequential modification of biomolecules, making it an invaluable tool for creating complex bioconjugates, such as antibody-drug conjugates (ADCs), and for the synthesis of peptides with specific functionalities.[1] The D-configuration of the lysine residue can also be strategically employed to confer resistance to enzymatic degradation in certain applications.

Chemical Structure and Physicochemical Properties

The utility of Z-D-Lys(Boc)-OSu is intrinsically linked to its chemical structure and resulting physicochemical properties.

Chemical Structure:

Sources

• 1. biosynth.com [biosynth.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]

Technical Guide: Z-D-Lys(Boc)-OSu in Advanced Peptide Synthesis

The following technical guide details the molecular characteristics, synthetic utility, and experimental protocols for Z-D-Lys(Boc)-OSu , a critical building block in peptidomimetic drug development.

Executive Summary

Z-D-Lys(Boc)-OSu (Nα-Benzyloxycarbonyl-Nε-tert-butoxycarbonyl-D-lysine N-hydroxysuccinimide ester) is a pre-activated, orthogonally protected amino acid derivative. It is primarily employed in the synthesis of protease-resistant peptides and peptidomimetics due to its D-configuration (which disrupts natural enzymatic recognition) and its active ester (OSu) functionality (which facilitates rapid, racemization-free coupling).

This compound features a unique orthogonal protection scheme:

• Nα-Protection (Z/Cbz): Stable to trifluoroacetic acid (TFA); removed by hydrogenolysis (

  ) or strong acids (HBr/AcOH).

• Nε-Protection (Boc): Acid-labile (removed by TFA); stable to hydrogenolysis.

This orthogonality allows for precise, site-selective manipulation of the lysine side chain or the N-terminus during complex molecule assembly.

Physicochemical Profile

Molecular Specifications

The following data establishes the baseline identity for Quality Control (QC) and stoichiometry calculations.

Property	Specification
Chemical Name	Z-D-Lys(Boc)-OSu
IUPAC Name	2,5-Dioxopyrrolidin-1-yl (2R)-2-(benzyloxycarbonylamino)-6-(tert-butoxycarbonylamino)hexanoate
CAS Number	78603-23-3
Molecular Formula
Molecular Weight	477.51 g/mol
Stereochemistry	D-Isomer (R-configuration at -carbon)
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMF, DMSO, DCM, NMP; Insoluble in water
Storage	-20°C, Desiccated, Protect from light

Structural Architecture

The molecule is engineered with three functional "modules" attached to the D-Lysine backbone.

Figure 1: Structural hierarchy of Z-D-Lys(Boc)-OSu highlighting orthogonal protection and activation sites.

Synthetic Utility & Mechanism

Why Use the OSu Ester?

The N-hydroxysuccinimide (OSu) ester is an "active ester." Unlike free amino acids which require activation agents (like DCC, EDC, or HATU) in situ, Z-D-Lys(Boc)-OSu reacts directly with primary amines.

• Benefit 1: Eliminates the need for activation reagents, reducing byproduct formation (e.g., dicyclohexylurea).

• Benefit 2: Minimizes racemization risk during coupling, preserving the strict D-configuration.

Mechanism of Action

The coupling reaction proceeds via a nucleophilic acyl substitution. The amine of the growing peptide chain attacks the carbonyl carbon of the lysine, displacing the N-hydroxysuccinimide (HOSu) leaving group.

Figure 2: Simplified reaction pathway for the coupling of Z-D-Lys(Boc)-OSu to a peptide chain.

Experimental Protocol: Solid-Phase Coupling

Context: This protocol describes the coupling of Z-D-Lys(Boc)-OSu to a resin-bound peptide with a free N-terminal amine. This is a "Self-Validating" workflow using the Kaiser Test.

Reagents Required

• Solvent: Dimethylformamide (DMF), Peptide Synthesis Grade (Dry).

• Base: Diisopropylethylamine (DIPEA) (Optional, only if the resin amine is protonated).

• Substrate: Z-D-Lys(Boc)-OSu (1.5 to 3.0 equivalents relative to resin loading).

• Validation: Kaiser Test Kit (Ninhydrin, Phenol, KCN).

Step-by-Step Methodology

• Preparation of Resin:

  • Ensure the resin-bound peptide has a free amine (deprotected).

  • Wash resin 3x with DMF to remove trace deprotection reagents (e.g., Piperidine).

• Dissolution:

  • Dissolve Z-D-Lys(Boc)-OSu in minimum DMF. (Concentration ~0.1 - 0.3 M).

  • Note: The solution should be clear. If cloudy, sonicate briefly.

• Coupling Reaction:

  • Add the Z-D-Lys(Boc)-OSu solution to the resin.

  • Optional: Add 1.0 eq of DIPEA if the N-terminus is suspected to be a salt (e.g., TFA salt).

  • Agitate gently (rocker or shaker) for 2 to 4 hours at room temperature.

• Self-Validating Checkpoint (Kaiser Test):

  • Remove a few resin beads and wash with Ethanol.

  • Add 2 drops each of Ninhydrin, Phenol, and KCN solutions. Heat at 100°C for 2 mins.

  • Result Interpretation:

    • Blue/Purple Beads: Positive for free amines. Coupling FAILED or incomplete.

      Action: Recouple.

    • Yellow/Colorless Beads: Negative for free amines. Coupling SUCCESSFUL .

      Action: Proceed to wash.

• Workup:

  • Drain the reaction vessel.

  • Wash resin 3x with DMF, 3x with DCM.

Quality Control & Stability

Analytical Expectations

• HPLC: Purity should be >98%. Impurities often include hydrolyzed free acid (Z-D-Lys(Boc)-OH) or N-hydroxysuccinimide.

• Mass Spectrometry (ESI-MS):

  • Expected

    : ~478.5 Da.

  • Expected

    : ~500.5 Da.[1]

Handling Precautions

• Hydrolysis Sensitivity: OSu esters are sensitive to moisture. Always allow the bottle to reach room temperature before opening to prevent condensation.

• Safety: The compound is an irritant (H315, H319, H335). Wear gloves and safety glasses. Avoid inhalation of dust.[2][3][4]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 56777339, Z-D-Lys(boc)-osu. Retrieved from [Link]

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• 2. fishersci.com [fishersci.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]

The Strategic Application of Z-D-Lys(boc)-osu in Bioconjugation: A Technical Guide

For researchers, scientists, and drug development professionals navigating the intricate world of bioconjugation, the choice of a linker reagent is a critical determinant of experimental success. Among the vast arsenal of chemical tools, Z-D-Lys(boc)-osu emerges as a sophisticated and versatile building block, offering a unique combination of reactivity and controlled functionalization. This in-depth technical guide provides a comprehensive exploration of Z-D-Lys(boc)-osu, from its fundamental chemical principles to its practical application in the synthesis of advanced bioconjugates, with a particular focus on antibody-drug conjugates (ADCs).

The Core Principles of Amine-Reactive Bioconjugation

At the heart of many bioconjugation strategies lies the reaction between an amine-reactive chemical entity and the primary amines present on a biomolecule. These primary amines are predominantly found at the N-terminus of a polypeptide chain and on the side chain of lysine residues.[1] Due to their nucleophilic nature and frequent presence on the surface of proteins, they represent readily accessible targets for modification.[1]

Z-D-Lys(boc)-osu, or Nα-Z-Nε-Boc-D-lysine N-hydroxysuccinimide ester, is a prime example of an amine-reactive reagent. Its utility stems from the N-hydroxysuccinimide (NHS) ester functional group, which exhibits high reactivity towards unprotonated primary amines, leading to the formation of a stable and irreversible amide bond.[2][3]

Unveiling the Chemistry of Z-D-Lys(boc)-osu

To fully leverage the capabilities of Z-D-Lys(boc)-osu, a thorough understanding of its chemical properties is paramount.

Property	Value	Source
Chemical Name	Nα-Z-Nε-Boc-D-lysine N-hydroxysuccinimide ester	N/A
Synonyms	Z-D-LYS(BOC)-OSU; CBZ-D-Lys(Boc)-OSu	N/A
CAS Number	78603-23-3	N/A
Molecular Formula	C23H31N3O8	N/A
Molecular Weight	477.51 g/mol	N/A
Appearance	White to off-white solid	N/A
Storage Temperature	-15°C	N/A

The key to this reagent's functionality lies in its trifunctional nature:

• The NHS Ester: This activated ester is the workhorse of the conjugation reaction, readily reacting with primary amines.

• The Benzyloxycarbonyl (Z or Cbz) Group: This protecting group masks the α-amine of the lysine residue.

• The tert-butoxycarbonyl (Boc) Group: This protecting group shields the ε-amine of the lysine side chain.

This dual protection strategy allows for the controlled and sequential unveiling of reactive sites, a crucial feature for complex bioconjugate synthesis.

The Reaction Mechanism: A Tale of Two Nucleophiles

The bioconjugation reaction with Z-D-Lys(boc)-osu is a classic example of nucleophilic acyl substitution.[3] An unprotonated primary amine on the target biomolecule acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient tetrahedral intermediate which then collapses, releasing the N-hydroxysuccinimide leaving group and forming a highly stable amide bond.[3]

Figure 1: Simplified workflow of the NHS ester reaction with a primary amine on a biomolecule.

However, this desired aminolysis reaction is in constant competition with hydrolysis, where the NHS ester reacts with water. The rate of hydrolysis is significantly influenced by pH, increasing as the pH rises.[4][5]

Optimizing the Reaction Conditions: A Balancing Act

Achieving high conjugation efficiency requires careful optimization of the reaction conditions to favor aminolysis over hydrolysis.

The Critical Role of pH

The reaction between an NHS ester and a primary amine is highly pH-dependent. At a low pH, the primary amines are protonated (-NH3+), rendering them non-nucleophilic and thus unreactive.[4] Conversely, at a high pH, the rate of NHS ester hydrolysis becomes significant, reducing the amount of reagent available for conjugation.[4] The optimal pH range for this reaction is generally between 7.2 and 8.5 .[2] Within this window, a sufficient concentration of unprotonated primary amines is available for reaction, while the rate of hydrolysis remains manageable.

pH	Temperature (°C)	Half-life of NHS Ester
7.0	0	4-5 hours[2]
8.6	4	10 minutes[2]

This table illustrates the significant impact of pH on the hydrolytic stability of NHS esters.

Molar Ratio and Concentration

The molar ratio of Z-D-Lys(boc)-osu to the biomolecule is a critical parameter that influences the degree of labeling. A higher molar excess will generally lead to a higher degree of conjugation, but it also increases the risk of non-specific modifications and protein aggregation. The optimal molar ratio must be determined empirically for each specific application.

The concentration of the biomolecule also plays a role. At low protein concentrations, the competing hydrolysis reaction can become more pronounced.[6]

Step-by-Step Experimental Protocol: Antibody Labeling

This protocol provides a general framework for the labeling of an antibody with Z-D-Lys(boc)-osu. It is essential to optimize the conditions for each specific antibody and application.

Materials:

• Antibody of interest in a suitable buffer (e.g., phosphate-buffered saline, PBS), free of primary amines.

• Z-D-Lys(boc)-osu

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Reaction buffer (e.g., 0.1 M sodium phosphate, pH 7.5)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Size-exclusion chromatography (SEC) column for purification

• Spectrophotometer and other analytical instruments for characterization

Procedure:

• Antibody Preparation:

  • Ensure the antibody is at a suitable concentration (typically 1-10 mg/mL) in an amine-free buffer. If necessary, perform a buffer exchange using a desalting column.

• Reagent Preparation:

  • Immediately before use, dissolve Z-D-Lys(boc)-osu in a small amount of anhydrous DMSO or DMF to create a stock solution (e.g., 10 mg/mL).

• Conjugation Reaction:

  • Add the calculated amount of the Z-D-Lys(boc)-osu stock solution to the antibody solution while gently vortexing. The molar excess of the reagent will need to be optimized.

  • Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C for 4-6 hours with gentle mixing.

• Quenching the Reaction:

  • Add a small volume of the quenching buffer (e.g., 1/10th of the reaction volume) to the reaction mixture to quench any unreacted Z-D-Lys(boc)-osu.

  • Incubate for 30 minutes at room temperature.

• Purification of the Conjugate:

  • Purify the antibody conjugate from excess reagent and byproducts using a size-exclusion chromatography (SEC) column equilibrated with the desired storage buffer (e.g., PBS).[1][7]

  • Monitor the elution profile by measuring the absorbance at 280 nm. The antibody conjugate will elute in the initial fractions.

Figure 2: General workflow for antibody labeling with Z-D-Lys(boc)-osu.

The Power of Orthogonal Deprotection

The true elegance of Z-D-Lys(boc)-osu lies in the orthogonal nature of its protecting groups. The Z and Boc groups can be removed under different conditions, allowing for the selective deprotection of one amine while the other remains protected.[8][9][10]

• Boc Deprotection: The Boc group is acid-labile and can be removed under mild acidic conditions, typically using trifluoroacetic acid (TFA).[8][11]

• Z (Cbz) Deprotection: The Z group is typically removed by catalytic hydrogenolysis (e.g., using H2 gas and a palladium catalyst) or under strong acidic conditions.[7][12][13]

This orthogonality is invaluable for the synthesis of complex bioconjugates where different functionalities need to be introduced at specific sites. For example, after conjugating Z-D-Lys(boc)-osu to a protein, the Boc group can be removed to expose the ε-amine for the attachment of a second molecule, while the α-amine remains protected by the Z group.

Application in Antibody-Drug Conjugate (ADC) Development

The unique properties of Z-D-Lys(boc)-osu make it a valuable tool in the development of ADCs. In this context, it can serve as a linker to attach a cytotoxic drug to an antibody. The ability to perform lysine-based conjugation offers a straightforward and versatile method for ADC preparation.[14]

The advantages of using a lysine-based conjugation strategy include:

• Simplicity: The process does not require complex antibody engineering.[14]

• Versatility: It allows for the incorporation of a wide variety of cytotoxic agents.[14]

• Multiple Attachment Sites: The abundance of lysine residues on the surface of antibodies provides multiple potential conjugation sites.[14]

By using Z-D-Lys(boc)-osu, a drug can be attached to the lysine linker, and then the entire construct can be conjugated to the antibody. The orthogonal deprotection capabilities can be further exploited to introduce additional functionalities, such as imaging agents or solubility enhancers.

Characterization of the Bioconjugate

Thorough characterization of the final bioconjugate is essential to ensure its quality and functionality. Key analytical techniques include:

• Mass Spectrometry (LC-MS): To confirm the identity of the conjugate and determine the drug-to-antibody ratio (DAR).[15][16]

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the conjugate and quantify any unconjugated antibody or free drug.[15]

• Size-Exclusion Chromatography (SEC): To detect the presence of aggregates.[8]

Safety and Handling

Z-D-Lys(boc)-osu should be handled in a well-ventilated area, and appropriate personal protective equipment, including gloves and safety glasses, should be worn. It is recommended to consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. The compound should be stored at -15°C to maintain its stability.

Conclusion

Z-D-Lys(boc)-osu stands as a powerful and versatile reagent in the bioconjugation toolkit. Its amine-reactive NHS ester, coupled with the orthogonally protected α- and ε-amines of the D-lysine core, provides researchers with a high degree of control over the synthesis of complex bioconjugates. By understanding the underlying chemical principles and carefully optimizing reaction conditions, scientists can effectively harness the capabilities of Z-D-Lys(boc)-osu to advance their research in areas ranging from fundamental protein studies to the development of next-generation therapeutics like antibody-drug conjugates.

References

• Lowe, S. B., Dick, J. A., Bird, L. J., & Vézina-Dawod, S. (2014).
• Wakankar, A., Chen, Y., Gokarn, Y., & Jacobson, F. S. (2011).
• AAPPTec. (n.d.). Safety Data Sheet: Boc-Lys-OSu.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection.

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Boc-L-Lysine.
• Sultane, P. R., Mete, T. B., & Bhat, R. G. (2015). A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups. Tetrahedron Letters, 56(16), 2067–2070.
• Benchchem. (n.d.). Protocol for the Deprotection of the Benzyl Carbamate (Cbz) Group.
• Vasilev, N. A., Khemchyan, L. L., Vatsadze, S. Z., & Butin, A. V. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. New Journal of Chemistry, 44(25), 10243-10247.

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• Royal Society of Chemistry. (2023). A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs).

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• IISER Pune. (2019, March 15). A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups.

• Total Synthesis. (n.d.). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from [Link]

• Smolecule. (2023, August 15). Buy Boc-Lys(Boc)-OSu.

• Creative Biolabs. (n.d.). Lysine based Conjugation Strategy. Retrieved from [Link]

• Agilent. (n.d.). Analysis of Antibody-Drug Conjugates Using Size Exclusion Chromatography and Mass Spectrometry.
• ACS Publications. (2021, April 9). Characterization of Antibody–Drug Conjugate Pharmacokinetics and in Vivo Biotransformation Using Quantitative Intact LC-HRMS and Surrogate Analyte LC-MRM.

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• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. BOC Protection and Deprotection [bzchemicals.com]
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• 16. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: A Comprehensive Protocol for Site-Specific Protein Modification via Z-D-Lys(boc)-osu Labeling

Abstract

This document provides a detailed protocol and technical guide for the covalent modification of proteins using Z-D-Lys(boc)-osu, an N-hydroxysuccinimide (NHS) ester functionalized lysine derivative. This reagent is uniquely equipped with two orthogonal protecting groups, benzyloxycarbonyl (Z) and tert-butyloxycarbonyl (boc), on the α- and ε-amino groups, respectively. The protocol outlines the fundamental principles of NHS ester chemistry, step-by-step procedures for conjugation, purification of the resulting conjugate, and subsequent analytical characterization. We delve into the causality behind critical experimental parameters, offering field-proven insights to ensure robust and reproducible outcomes for researchers, scientists, and drug development professionals. The strategic use of this reagent to install a protected, bifunctional lysine handle onto a protein surface opens avenues for advanced bioconjugation strategies, including the development of antibody-drug conjugates (ADCs) and other complex protein-based therapeutics.[1][2]

Introduction: Beyond Standard Labeling

Covalent modification of proteins is a cornerstone of modern biotechnology, enabling the attachment of probes, drugs, and other moieties to tailor protein function.[] The most common strategy targets the primary amines on the N-terminus and the side chains of lysine residues due to their surface accessibility and high nucleophilicity.[4] N-hydroxysuccinimide (NHS) esters are among the most popular amine-reactive chemical groups for this purpose, forming stable and irreversible amide bonds under mild physiological conditions.[4][5]

While standard NHS esters are used to attach a single functional group (e.g., a fluorophore or biotin), Z-D-Lys(boc)-osu is a sophisticated building block designed for multi-step, site-specific bioconjugation. Its utility lies not in the finality of the initial labeling reaction, but in the chemical potential it installs. Following conjugation to a protein's lysine residue, it introduces a new lysine moiety where both amino groups are masked by orthogonal protecting groups.

• The Z (or Cbz) group: A benzyl carbamate, typically removed under reductive conditions (e.g., catalytic hydrogenation).[6]

• The Boc group: A tert-butyl carbamate, which is labile to strong acids (e.g., trifluoroacetic acid, TFA).[6]

This orthogonality is critical; it allows for the selective deprotection of one amine, enabling a second, specific conjugation reaction, while the other amine remains protected. This guide will walk you through the precise and controlled use of this versatile reagent.

Principle of the Reaction

The labeling process is a two-step reaction. First, the NHS ester of Z-D-Lys(boc)-osu reacts with a primary amine on the target protein. The reaction proceeds via nucleophilic acyl substitution, where the unprotonated amine attacks the carbonyl carbon of the NHS ester. This forms a stable amide bond and releases N-hydroxysuccinimide as a byproduct.

This reaction is highly pH-dependent.[7] At acidic or neutral pH, primary amines are predominantly protonated (-NH3+), rendering them non-nucleophilic. At alkaline pH (optimally 8.3-8.5), a sufficient population of amines is deprotonated (-NH2) to drive the reaction forward efficiently.[4][8] However, a competing hydrolysis reaction, where water attacks the NHS ester, also accelerates with increasing pH.[4][9] Therefore, careful control of pH is paramount to maximize conjugation efficiency while minimizing reagent loss.

Fig 1. NHS Ester Reaction Mechanism.

Materials and Reagents

Equipment

• Magnetic stirrer and stir bars

• pH meter

• Spectrophotometer (for protein concentration)

• Microcentrifuge

• Vortex mixer

• Chromatography system (for purification)

• Mass Spectrometer (for characterization)

• Ice bucket

Reagents

• Protein of Interest: e.g., IgG antibody, at a concentration of 1-10 mg/mL.[8] The protein solution must be free of amine-containing stabilizers like Tris, glycine, or BSA.[10]

• Z-D-Lys(boc)-osu: (MW: 477.51 g/mol )[11] Store desiccated at -20°C.

• Reaction Buffer: 0.1 M Sodium Bicarbonate or 0.1 M Sodium Phosphate buffer, pH 8.3.[7][8]

• Organic Solvent: Anhydrous (amine-free) Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).[7] High-quality solvent is crucial as amine contaminants will react with the NHS ester.[7]

• Buffer Exchange / Purification:

  • Dialysis cassettes (10K MWCO) or centrifugal spin columns.

  • Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer.[10]

• Storage Buffer: Phosphate-Buffered Saline (PBS), pH 7.4.

• Quenching Solution (Optional): 1 M Tris-HCl, pH 7.5.[9]

Experimental Protocols

This protocol is optimized for a typical IgG antibody but can be adapted for other proteins. It is always advisable to perform small-scale pilot reactions to determine the optimal reagent-to-protein molar ratio for your specific application.[]

Workflow Overview

Sources

• 1. Buy Boc-Lys(Boc)-OSu | 30189-36-7 [smolecule.com]
• 2. chemimpex.com [chemimpex.com]
• 4. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. NHS ester protocol for labeling proteins [abberior.rocks]
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• 10. biotium.com [biotium.com]
• 11. Z-D-Lys(boc)-osu | C23H31N3O8 | CID 56777339 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for Surface Modification using Z-D-Lys(boc)-osu

Introduction: A Versatile Linker for Controlled Surface Architectures

In the fields of biomaterials, drug delivery, and diagnostics, the ability to precisely control the chemical and biological properties of a material's surface is paramount. Z-D-Lys(boc)-osu, or Nα-Z-Nε-Boc-D-lysine N-hydroxysuccinimide ester, emerges as a powerful and versatile molecular tool for achieving this control. This heterobifunctional linker is uniquely designed to introduce a protected amino acid scaffold onto a variety of substrates, paving the way for complex, multi-step surface functionalization.

The strategic design of Z-D-Lys(boc)-osu offers three key features:

• Amine-Reactive N-Hydroxysuccinimide (NHS) Ester: The OSu group provides a highly efficient means of covalently attaching the lysine derivative to surfaces rich in primary amines (-NH2). This reaction is robust, forming a stable amide bond under mild conditions.[1]

• Orthogonal Protecting Groups: The lysine's two amines are masked with a benzyloxycarbonyl (Z or Cbz) group and a tert-butoxycarbonyl (Boc) group. These groups are "orthogonal," meaning one can be selectively removed under specific chemical conditions without affecting the other.[2][3] This allows for a stepwise and directed functionalization of the surface.

• D-Stereoisomer Core: The use of the D-isomer of lysine can impart resistance to enzymatic degradation by proteases that typically recognize L-amino acids. This is a critical consideration for designing biocompatible materials intended for in-vivo applications.

This guide provides a comprehensive overview of the principles and protocols for utilizing Z-D-Lys(boc)-osu in surface modification workflows. We will delve into the underlying chemistry, provide step-by-step experimental procedures, and offer insights into the characterization and troubleshooting of the resulting modified surfaces.

I. Core Principles: The Chemistry of Z-D-Lys(boc)-osu

The utility of Z-D-Lys(boc)-osu is rooted in well-established chemical principles: NHS ester chemistry and the differential lability of the Z and Boc protecting groups.

A. The NHS Ester-Amine Reaction

The primary coupling reaction involves the N-hydroxysuccinimide ester reacting with a primary amine on the material surface. The amine nitrogen acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This results in the formation of a stable amide bond and the release of NHS as a byproduct.[1][4] This reaction is most efficient at a slightly alkaline pH (7.2-9.0), where the primary amines are deprotonated and thus more nucleophilic.[1]

However, the NHS ester is susceptible to hydrolysis, a competing reaction where water attacks the ester, leading to an unreactive carboxyl group on the lysine linker and inactivating it for surface coupling. The rate of hydrolysis increases with pH.[1][5] Therefore, careful control of pH and reaction time is crucial for maximizing surface conjugation efficiency.

Diagram 1: NHS Ester Reaction Mechanism A visual representation of the reaction between an amine-functionalized surface and Z-D-Lys(boc)-osu.

B. Orthogonal Deprotection Strategy

Once the Z-D-Lys(boc)-osu is immobilized, the real versatility of the linker is revealed. The two protecting groups can be removed sequentially to expose the underlying amines for further conjugation.

• Boc Group Removal: The Boc group is labile under acidic conditions. Treatment with reagents like trifluoroacetic acid (TFA) will cleave the Boc group, exposing the Nε-amine while leaving the Z group intact.[4]

• Z Group Removal: The Z group is stable to acidic conditions but can be removed by catalytic hydrogenation (e.g., using H2 gas with a palladium catalyst) or with strong acids like HBr in acetic acid. This exposes the Nα-amine.

This orthogonal nature allows for the creation of surfaces with two distinct functionalities, attached at specific points on the lysine molecule.

Diagram 2: Orthogonal Deprotection Workflow A flowchart illustrating the selective removal of Boc and Z protecting groups.

Sources

• 1. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. Buy Boc-Lys(Boc)-OSu | 30189-36-7 [smolecule.com]
• 5. Succinimidyl Ester Surface Chemistry: Implications of the Competition between Aminolysis and Hydrolysis on Covalent Protein Immobilization - PMC [pmc.ncbi.nlm.nih.gov]

Methods for attaching fluorescent labels using Z-D-Lys(boc)-osu

Application Note: Strategic Incorporation of Fluorescent Labels via Z-D-Lys(boc)-osu Linkers

Executive Summary

This guide details the methodology for utilizing Z-D-Lys(boc)-osu (

-Benzyloxycarbonyl- -tert-butoxycarbonyl-D-lysine hydroxysuccinimide ester) as a bifunctional linker for fluorescent labeling. Unlike direct dye conjugation, this reagent allows for the modular insertion of a chiral spacer .

Key Advantages:

• Proteolytic Stability: The D-isomer configuration renders the linker resistant to endogenous proteases, ensuring the label remains attached in biological media.

• Orthogonal Protection: The Z (Cbz) and Boc groups allow for controlled, sequential deprotection, enabling precise site-specific labeling.

• Amine Specificity: The N-hydroxysuccinimide (OSu/NHS) ester ensures rapid, high-yield coupling to primary amines.

Chemical Logic & Mechanism

The utility of Z-D-Lys(boc)-osu lies in its ability to serve as a "masked" attachment point. The workflow follows a Coupling

Deprotection Labeling sequence.

The Orthogonal Strategy

• -Amine (Z-Protected): The Benzyloxycarbonyl (Z or Cbz) group is stable to Trifluoroacetic acid (TFA) but removable via catalytic hydrogenation or strong acids (HBr/AcOH). This allows the N-terminus to remain "capped" during the labeling process.
• -Amine (Boc-Protected): The tert-Butyloxycarbonyl (Boc) group is acid-labile.[1] Treatment with TFA exposes this amine selectively without affecting the Z-group.

• Active Ester (OSu): The pre-activated ester reacts with a target amine (e.g., a drug pharmacophore or peptide N-terminus) to form a stable amide bond.

Figure 1: The sequential chemical transformation of the Z-D-Lys(boc)-osu linker module.

Experimental Protocols

Protocol A: Solution-Phase Linker Insertion & Labeling

Best for: Small molecule drugs or peptides resistant to acidic conditions.

Materials Required:

• Z-D-Lys(boc)-osu (CAS: 78603-23-3)[2][3]

• Target Amine (Drug/Peptide)[4]

• Anhydrous DMF or DMSO

• DIPEA (N,N-Diisopropylethylamine)

• TFA (Trifluoroacetic acid)[5]

• NHS-Activated Fluorophore (e.g., FITC-NHS, Cy5-NHS)

Step 1: Coupling the Linker

• Dissolve 1.0 eq of the Target Amine in anhydrous DMF.

• Add 1.2 eq of Z-D-Lys(boc)-osu .

• Add 2.0 eq of DIPEA to adjust basicity (ensure pH ~8-9 equivalent).

• Stir at Room Temperature (RT) for 2–4 hours. Monitor via LC-MS.

  • Checkpoint: Mass shift should correspond to +[Z-D-Lys(Boc) mass - HOSu].

• Purify via preparative HPLC or extraction (DCM/Brine) to remove NHS byproduct.

Step 2: Selective Boc Deprotection

• Dissolve the intermediate in DCM (Dichloromethane) .

• Add TFA to a final concentration of 25–50% (v/v).

  • Note: If the target contains oxidation-sensitive residues (Met, Trp), add 2.5% TIS (Triisopropylsilane) as a scavenger.

• Stir at RT for 30–60 minutes.

• Evaporate volatiles under reduced pressure (

  stream or rotovap).

• Precipitate with cold diethyl ether to yield the TFA salt of the amine.

Step 3: Fluorescent Conjugation

• Redissolve the deprotected construct in DMF.

• Add 1.1 eq of NHS-Fluorophore .

• Add 3–4 eq of DIPEA. Crucial: You must neutralize the TFA salt bound to the amine for the reaction to proceed.

• Stir in the dark for 1–2 hours.

• Final Purification: Reverse-phase HPLC (C18 column).

Protocol B: Solid-Phase Peptide Synthesis (SPPS) Integration

Best for: Building labeled peptidomimetics.

Context: This reagent allows the insertion of a D-Lysine at the N-terminus of a resin-bound peptide.

• Coupling:

  • Peptide-Resin (N-term free) is swollen in DMF.

  • Add 3 eq Z-D-Lys(boc)-osu + 3 eq DIPEA .

  • Note: Since it is already an OSu ester, no HBTU/HATU activators are needed.

  • Shake for 2 hours. Wash with DMF.

• On-Resin Deprotection:

  • Wash resin with DCM.

  • Treat with 50% TFA/DCM (2 x 15 min).

  • Result: The side-chain Boc is removed; the N-terminal Z group remains, capping the chain end.

• On-Resin Labeling:

  • Neutralize resin with 10% DIPEA/DMF.

  • Add 2 eq NHS-Fluorophore in DMF.

  • Shake overnight in the dark.

  • Cleave peptide from resin (Standard HF or TFMSA protocols required if removing Z, but usually Z is kept as a hydrophobic cap).

Technical Data & Optimization

Table 1: Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
Low Coupling Yield (Step 1)	Hydrolysis of OSu ester	Use anhydrous solvents (DMF/DMSO). Store reagent at -20°C under argon.
Incomplete Deprotection	Insufficient Acid Strength	Increase TFA concentration to 50% or extend time to 2 hours.
No Labeling (Step 3)	Amine Protonation	The amine is likely a TFA salt ( ). Add more DIPEA to reach pH 8.5.
Precipitation	Fluorophore Hydrophobicity	Add 10-20% DMSO to the reaction mixture.

Table 2: Chemical Properties of Z-D-Lys(boc)-osu

Property	Value	Relevance
Molecular Weight	477.5 g/mol	Calculation of stoichiometry.
Reactive Group	NHS Ester (OSu)	Amine-specific targeting.
Solubility	DMF, DMSO, DCM	Compatible with organic synthesis workflows.
Purity Requirement	>95% (TLC/HPLC)	Critical to prevent side-reactions.

Decision Logic for Protocol Selection

Figure 2: Workflow selection guide. Note that Z-D-Lys(boc)-osu is generally unsuitable for direct protein modification due to the harsh TFA deprotection step required later.

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 5: Heterobifunctional Crosslinkers).

• BenchChem. (2025).[5][6] Application Notes and Protocols for Optimal pH in NHS Ester Coupling Reactions.

• Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. (Detailed review of Orthogonal Protection: Z vs Boc).

• PubChem. (2021).[3] Compound Summary: Z-D-Lys(boc)-osu. National Center for Biotechnology Information.

Sources

• 1. creative-peptides.com [creative-peptides.com]
• 2. Z-D-LYS(BOC)-OSU | 78603-23-3 [chemicalbook.com]
• 3. Z-D-Lys(boc)-osu | C23H31N3O8 | CID 56777339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Z-D-Lys(Boc)-OSu in the Synthesis of Immunogenic Peptides

[1][2]

Abstract

The synthesis of potent immunogenic peptides often faces two critical challenges: rapid in vivo degradation by serum proteases and the need for precise, site-specific conjugation of adjuvants or multiple epitopes.[1] Z-D-Lys(Boc)-OSu (Nα-Benzyloxycarbonyl-Nε-tert-butoxycarbonyl-D-lysine N-hydroxysuccinimide ester) is a specialized orthogonal building block that addresses both issues. This application note details the use of Z-D-Lys(Boc)-OSu to introduce protease-resistant D-lysine residues and to facilitate controlled branching strategies in peptide immunogens.[1] We provide validated protocols for solution-phase coupling, orthogonal deprotection, and quality control.

Introduction: The Strategic Role of D-Lysine

In peptide-based drug development and vaccine design, L-amino acids are the standard building blocks.[1] However, peptides composed entirely of L-isomers are susceptible to rapid hydrolysis by endogenous proteases (e.g., trypsin, which cleaves at the C-terminus of Lys and Arg), significantly reducing their half-life and immunogenic potential.[1]

Why Z-D-Lys(Boc)-OSu?

• Protease Resistance: The incorporation of D-Lysine (the enantiomer of L-Lysine) at specific sites renders the peptide bond resistant to enzymatic cleavage, extending the antigen's residence time in the lymphatic system.[1]

• Orthogonal Protection: The molecule features two distinct protecting groups:[1]

  • Z (Cbz): Removed by hydrogenolysis (H₂/Pd) or strong acids (HBr/AcOH, HF).[1] Stable to TFA.

  • Boc: Removed by Trifluoroacetic acid (TFA).[1] Stable to hydrogenolysis.[1]

  • This orthogonality allows for the selective functionalization of either the

    -amine or the -amine, enabling the construction of branched peptides (e.g., MAPs) or the conjugation of Toll-like receptor (TLR) agonists.[1]

• Activated Ester (OSu): The N-hydroxysuccinimide (NHS) ester allows for direct, reagent-free coupling to primary amines under mild conditions, minimizing racemization and side reactions.[1]

Chemical Properties & Handling

Table 1: Physicochemical Specifications of Z-D-Lys(Boc)-OSu [1][2]

Property	Specification	Notes
CAS Number	78603-23-3	Specific to the D-isomer.[1][3][4]
Formula	C₂₃H₃₁N₃O₈
Molecular Weight	477.51 g/mol
Appearance	White to off-white powder	Hygroscopic; store desiccated.[1]
Purity	98% (HPLC)	Critical for pharmaceutical applications.[1]
Solubility	DMF, DMSO, CH₂Cl₂, Ethyl Acetate	Insoluble in water; hydrolyzes slowly in moisture.[1]
Storage	-20°C, under inert gas (Ar/N₂)	Moisture sensitive (active ester hydrolysis).[1]
Reactivity	Reacts with 1° amines (pH 7.5–8.[1]5)	Releases N-hydroxysuccinimide (NHS) byproduct.[1]

Application 1: Enhancing Peptide Stability (Protease Resistance)

Rationale

Trypsin-like proteases in serum recognize positively charged side chains (Lys, Arg) in the L-configuration.[1] Substituting critical L-Lys residues with D-Lys (using Z-D-Lys(Boc)-OSu) abolishes this recognition.[1] This is particularly effective at the N- or C-termini ("capping") or within non-epitopic linker regions.[1]

Experimental Workflow: Site-Specific Incorporation

This protocol describes the solution-phase coupling of Z-D-Lys(Boc)-OSu to the N-terminus of a peptide antigen to serve as a protease-resistant linker.[1]

Reagents:

• Target Peptide (with free N-terminal amine).[1]

• Z-D-Lys(Boc)-OSu (1.2 – 1.5 equivalents).[1]

• DIEA (N,N-Diisopropylethylamine) or NMM (N-Methylmorpholine).[1]

• Solvent: Anhydrous DMF or DMSO.[1]

Protocol:

• Dissolution: Dissolve the Target Peptide (1.0 eq) in anhydrous DMF (concentration ~10–50 mg/mL).

• Base Addition: Add DIEA (2.0 eq) to adjust the "apparent" pH to 8.0. Note: Do not use primary amines like Tris or Glycine buffers.[1]

• Coupling: Add Z-D-Lys(Boc)-OSu (1.2 eq) dissolved in a minimal volume of DMF.

• Incubation: Stir the reaction under Nitrogen at Room Temperature (RT) for 2–4 hours.

  • Monitoring: Monitor by HPLC or TLC.[1] The peak for the starting peptide should disappear.[1]

• Workup:

  • Dilute the reaction mixture with Ethyl Acetate.[1]

  • Wash successively with 5% KHSO₄ (removes excess base), Water, and Brine.[1]

  • Dry over Na₂SO₄ and evaporate to dryness.[1]

• Result: You now have Z-D-Lys(Boc)-Peptide .[1][4]

Application 2: Controlled Branching & Conjugation[1]

Rationale

For immunogenicity, peptides often need to be conjugated to a carrier protein (KLH, BSA) or a lipid adjuvant (lipopeptide).[1] The orthogonal protection of Z-D-Lys(Boc)-OSu allows the researcher to selectively deprotect the side chain (Boc) to attach the adjuvant while keeping the N-terminus (Z) protected, or vice versa.[1]

Protocol: Synthesis of a Branched Immunogen

Goal: Attach a lipid tail to the side chain (

-amine) of the D-Lys linker.[1]

Step 1: Selective Boc Removal (Side Chain Deprotection) [1]

• Reagent: 50% TFA in Dichloromethane (DCM).[1]

• Procedure: Treat the Z-D-Lys(Boc)-Peptide (from App 1) with TFA/DCM (1:1) for 30 minutes at RT.

• Mechanism: The Boc group is acid-labile and is removed.[1] The Z group is acid-stable and remains intact.[1]

• Workup: Evaporate TFA/DCM under reduced pressure. Co-evaporate with toluene/ether to remove TFA traces.[1]

• Product: Z-D-Lys(NH₂)-Peptide (TFA salt).[1]

Step 2: Conjugation of Adjuvant (e.g., Palmitic Acid) [1]

• Reaction: Couple Palmitic Acid-NHS ester (or similar) to the free

  -amine using standard coupling (DIEA/DMF, pH 8).

• Product: Z-D-Lys(Palmitoyl)-Peptide .

Step 3: Final Z Removal (N-Terminal Deprotection)

• Reagent: H₂ (gas), Pd/C catalyst in Methanol/Acetic Acid OR HBr in Acetic Acid.

• Procedure: Hydrogenate for 2–6 hours. Filter off catalyst.[1][4]

• Product: H-D-Lys(Palmitoyl)-Peptide .

• Outcome: A defined, homogenous lipopeptide immunogen with a protease-resistant linker.[1]

Visualization of Workflows

Diagram 1: Orthogonal Synthesis Strategy

This diagram illustrates the logical flow of using Z-D-Lys(Boc)-OSu to create a branched immunogen.[1]

Caption: Figure 1. Orthogonal deprotection strategy using Z-D-Lys(Boc)-OSu allows selective modification of either the side chain or the N-terminus.[1]

Diagram 2: Mechanism of Protease Resistance

A conceptual view of why D-Lys confers stability.[1]

Caption: Figure 2. Steric mismatch between D-Lys residues and L-specific proteases prevents hydrolysis, extending the antigen's half-life.[1]

Quality Control & Validation

To ensure the integrity of the synthesized immunogen, the following QC steps are mandatory:

• HPLC Analysis:

  • Column: C18 Reverse Phase.[1]

  • Gradient: 5-95% Acetonitrile in Water (0.1% TFA).[1]

  • Criterion: Single peak >95% purity. Note that D-isomers may have slightly different retention times than L-isomers; co-injection with an L-standard can verify stereochemistry if racemization is suspected (though rare with OSu esters).[1]

• Mass Spectrometry (ESI-MS):

  • Verify the mass shift corresponding to the addition of the Lysine residue (+128 Da for residue, or +477 Da for full protected species).[1]

  • Confirm the loss of Boc (-100 Da) or Z (-134 Da) during deprotection steps.[1]

• Racemization Check:

  • Although OSu esters are resistant to racemization, prolonged coupling in high base can cause it.[1] Use Marfey's Reagent or Chiral HPLC if enantiomeric purity is critical for receptor binding.[1]

References

• PubChem. (n.d.).[1][5][6] Z-D-Lys(boc)-osu | C23H31N3O8 | CID 56777339.[1][6] National Center for Biotechnology Information.[1] Retrieved October 26, 2023, from [Link][1]

• Moynihan, H. A., & O'Fágáin, C. (1996).[1] The use of chemically stabilised proteolytic enzymes in peptide synthesis. Dublin City University.[1][7] Retrieved from [Link]

• Lee, J. K., et al. (2018).[1] Effects of D-Lysine Substitutions on the Activity and Selectivity of Antimicrobial Peptide CM15. PubMed Central.[1] Retrieved from [Link]

• Calis, J. J., et al. (2013).[1][8] Properties of MHC Class I Presented Peptides That Enhance Immunogenicity. PLOS Computational Biology.[1] Retrieved from [Link][1]

Sources

• 1. Boc-Lys(Boc)-OSu | 30189-36-7 | Benchchem [benchchem.com]
• 2. Z-D-LYS(BOC)-OSU | 78603-23-3 [chemicalbook.com]
• 3. Cungaidhean-leigheis eadar-mheadhanach |Imdhun-eòlas |Synthesis peptide |Nàdarrach Amino Acid |ZD-LYS(BOC)-OSU |Àireamh CAS: 78603-23-3 [yisunbio.com]
• 4. Uruganda rwibicuruzwa byubushinwa, Utanga ibicuruzwa - Igice cya 2 [yisunbio.com]
• 5. 2,5-Dioxopyrrolidin-1-yl N~2~,N~6~-bis(tert-butoxycarbonyl)-L-lysinate | C20H33N3O8 | CID 13875534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Z-D-Lys(boc)-osu | C23H31N3O8 | CID 56777339 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. doras.dcu.ie [doras.dcu.ie]
• 8. Properties of MHC Class I Presented Peptides That Enhance Immunogenicity | PLOS Computational Biology [journals.plos.org]

Application Note: Strategic Handling & Deprotection of Z-D-Lys(Boc)-OSu

Executive Summary & Core Directive

The Paradox of Activated Monomers: The molecule Z-D-Lys(Boc)-OSu represents a "loaded spring" in peptide synthesis. It contains an activated ester (OSu) designed to react with amines, while simultaneously protecting its own amines (Z and Boc) to prevent self-destruction.

Critical Warning: You generally cannot deprotect the Z (N-terminal) or Boc (Side-chain) groups from this specific molecule in its monomeric form without triggering immediate side reactions.

• Removing Z: Generates the

  -amine, which attacks the OSu ester of neighboring molecules Polymerization .

• Removing Boc: Generates the

  -amine, which attacks the OSu ester Intermolecular Cross-linking .

Scope of this Protocol: This guide details the Orthogonal Deprotection Strategy . It presumes the Z-D-Lys(Boc)-OSu is first used in a coupling reaction (as intended), followed by selective deprotection of the resulting conjugate. We also provide the "Emergency Hydrolysis" protocol to recover the free acid (Z-D-Lys(Boc)-OH) if the active ester is no longer required.

Mechanistic Logic & Workflow

To ensure high yield and purity, the chemical pathway must follow the "Coupling First" logic.

The "Danger" Pathway vs. The Correct Pathway

Figure 1: Decision matrix showing the necessity of coupling prior to deprotection to avoid polymerization.

Experimental Protocols

Protocol A: The Prerequisite Coupling

Objective: To anchor the Lysine derivative to a substrate (R-NH2), rendering the OSu group inert (converted to amide) and allowing safe deprotection.

Materials:

• Z-D-Lys(Boc)-OSu (1.1 eq)

• Target Amine (R-NH2) (1.0 eq)

• DIPEA (N,N-Diisopropylethylamine)

• Solvent: DMF (Anhydrous) or DCM

Procedure:

• Dissolution: Dissolve 1.0 equivalent of the Target Amine in minimal DMF.

• Base Adjustment: Add DIPEA to adjust pH to ~8.0 (approx. 1.5 - 2.0 eq).

• Addition: Add 1.1 equivalents of Z-D-Lys(Boc)-OSu dissolved in DMF dropwise to the amine solution.

  • Note: The reaction is usually exothermic.

• Monitoring: Stir at Room Temperature (RT) for 2–4 hours. Monitor by TLC or HPLC for disappearance of the amine.

• Workup: Dilute with EtOAc, wash with 5% Citric Acid, Sat. NaHCO3, and Brine. Dry over MgSO4 and concentrate.

Protocol B: Selective Z-Deprotection (Hydrogenolysis)

Objective: Removal of the N-terminal Z (Cbz) group while retaining the side-chain Boc protection.

Context: This protocol is applied to the Coupled Product (Z-D-Lys(Boc)-NH-R).

Chemical Basis:

• Reagent: Hydrogen Gas (

  ) / Palladium on Carbon (Pd/C).

• Selectivity: Removes Benzyl-based groups; leaves Boc (acid-labile) intact.

Step-by-Step:

• Preparation: Dissolve the Z-protected intermediate in Methanol (MeOH) or Ethanol (EtOH).

  • Concentration: ~0.05 M to 0.1 M.

• Catalyst Addition: Carefully add 10% Pd/C (10% by weight of the substrate) under an inert atmosphere (Nitrogen or Argon).

  • Safety: Pd/C is pyrophoric. Do not add to dry solvent; wet the catalyst with a small amount of water or add to the solution under N2.

• Hydrogenation:

  • Method A (Balloon): Purge the flask with

    gas using a balloon. Stir vigorously at RT.

  • Method B (Parr Shaker): For larger scales, use 30–50 psi

    .

• Reaction Time: Typically 1–4 hours. Monitor by TLC (Z-group UV absorbance disappears).

• Filtration: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Rinse the pad with MeOH.

• Isolation: Concentrate the filtrate in vacuo to yield H-D-Lys(Boc)-NH-R .

Protocol C: Selective Boc-Deprotection (Acidolysis)

Objective: Removal of the side-chain Boc group while retaining the N-terminal Z protection.

Context: This protocol is applied to the Coupled Product (Z-D-Lys(Boc)-NH-R).

Chemical Basis:

• Reagent: Trifluoroacetic Acid (TFA) or HCl in Dioxane.

• Selectivity: Cleaves acid-labile carbamates (Boc); leaves Z (acid-stable) intact.

Step-by-Step:

• Preparation: Dissolve the intermediate in Dichloromethane (DCM).

• Acid Treatment: Add TFA to create a 1:1 (v/v) TFA:DCM solution.

  • Scavengers: If the molecule contains sensitive residues (Trp, Met), add 2.5% TIS (Triisopropylsilane) and 2.5% Water. For simple Lysine derivatives, scavengers are optional but recommended to capture the tert-butyl cation.

• Reaction: Stir at RT for 30–60 minutes.

• Workup (Precipitation):

  • Concentrate the solution to a small volume (do not dry completely).

  • Add cold Diethyl Ether to precipitate the product salt.

  • Centrifuge or filter to collect the solid.

• Yield: The product is obtained as the TFA salt of Z-D-Lys-NH-R .

Protocol D: Emergency Hydrolysis (OSu Removal)

Objective: To convert Z-D-Lys(Boc)-OSu into the free acid Z-D-Lys(Boc)-OH (e.g., for storage or different coupling chemistry).

Step-by-Step:

• Dissolve Z-D-Lys(Boc)-OSu in Acetone/Water (2:1).

• Add 1.5 eq of

  .

• Stir for 1 hour. The OSu ester hydrolyzes to N-hydroxysuccinimide and the carboxylic acid.

• Acidify to pH 3 with dilute HCl (carefully, to avoid removing Boc).

• Extract with EtOAc.

Summary of Chemical Compatibilities

Protecting Group	Removal Reagent	Stability of OSu Ester?	Stability of Other Group?
Z (Cbz)	/ Pd-C	Unstable (Amine generated Polymerizes)	Boc: Stable
Z (Cbz)	HBr / AcOH	Unstable (Hydrolysis likely)	Boc: Unstable (Removed)
Boc	TFA / DCM	Unstable (Amine generated Polymerizes)	Z: Stable
OSu	Dilute Base (aq)	Removed (Hydrolysis)	Z & Boc: Stable

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.

• Anderson, G. W., et al. (1964). The Use of N-Hydroxysuccinimide Esters in Peptide Synthesis. Journal of the American Chemical Society, 86(9), 1839-1842.

Technical Notes & Optimization

Technical Support Center: Minimizing Side-Chain Acylation of Lys(Boc)

Senior Application Scientist Desk Topic: Optimization of Fmoc-Lys(Boc)-OH Integrity in Solid Phase Peptide Synthesis (SPPS)

The Core Problem: Why does Lys(Boc) fail?

As researchers, we rely on the tert-butyloxycarbonyl (Boc) group to be an inert bystander during Fmoc-SPPS. Theoretically, it is stable to piperidine (Fmoc removal) and coupling reagents. However, if you are observing side-chain acylation (often detected as a mass shift of +Amino Acid or +Acetyl on the Lysine residue), you are likely encountering one of two distinct failure modes:

• Urethane N-Acylation (The "Over-Activation" Effect): This is the most common cause of "acylation despite protection." The hydrogen on the urethane nitrogen (Boc-NH -εLys) is weakly acidic. In the presence of excess base (DIEA/NMM) and strong phosphonium/uronium activators (HATU, HBTU) , this nitrogen can be deprotonated and acylated, creating a branched peptide (a "grafted" side chain).

• Premature Acidolysis (The "Contamination" Effect): The Boc group is acid-labile.[1] If your solvent (DCM/DMF) contains trace acids, or if you use acidic additives (like HOBt) without sufficient base neutralization during coupling steps, the Boc group can partially cleave during chain assembly. The now-free

  -amine will immediately be acylated by the next incoming amino acid.

Troubleshooting Guide (Q&A)

Q1: I see a Mass Spec shift of +Amino Acid on my Lysine residue. Is my Boc group falling off?

Diagnosis: Not necessarily.

• Scenario A (Branching): If the mass shift corresponds exactly to the amino acid you coupled immediately after the Lysine, or a subsequent residue, and you used strong activation (HATU/HBTU) with high base, you likely have Urethane Acylation . The Boc group is still there, but the amino acid attached to the Boc-nitrogen.

• Scenario B (Deprotection): If you see a mixture of correct peptide and peptide branched with various subsequent amino acids, you likely have Premature Acidolysis .

Q2: How do I prevent Urethane Acylation without sacrificing coupling efficiency?

Solution: Switch your coupling chemistry for Lysine-rich regions.

• Avoid: Large excesses of DIEA (Diisopropylethylamine) with HBTU/HATU. The combination of high pH and high activation energy favors attack on the carbamate.

• Adopt: DIC (Diisopropylcarbodiimide) / Oxyma Pure . This Carbodiimide chemistry proceeds at a near-neutral pH, drastically reducing the deprotonation of the Boc-carbamate while maintaining high coupling efficiency.

Q3: Can I just use less base with HBTU?

Answer: Yes, but it is risky. In "Base-Minimization" protocols, you use exactly 2.0 equivalents of DIEA per 1.0 equivalent of HBTU/Amino Acid. However, if the resin is slightly acidic or the DIEA quality is poor, the pH drops, and coupling stalls. The DIC/Oxyma method is intrinsically safer for Lys(Boc) integrity.

Q4: I suspect acid contamination in my solvent. How do I check?

Test: Perform a "Blank Wash" test.

• Take a small sample of resin with Fmoc-Lys(Boc) on the N-terminus.

• Wash with your suspect DMF/DCM for 1 hour.

• Perform a Chloranil test (sensitive to secondary amines) or cleave a small aliquot.

• If the Boc group is lost, the amine will be free.[2] Fix: Always use "Amine-Free" grade DMF and store over molecular sieves. Avoid using DCM in coupling steps if possible, as it degrades to HCl over time.

Experimental Protocols

Protocol A: The "Safe-Mode" Coupling for Lys(Boc) Regions

Use this protocol when coupling ONTO a Lys(Boc) residue or when the growing peptide chain contains multiple Lys(Boc) residues.

Reagent	Equivalents	Role
Fmoc-Amino Acid	3.0 - 5.0 eq	Building Block
Oxyma Pure	3.0 - 5.0 eq	Additive (Suppress Racemization/Acylation)
DIC	3.0 - 5.0 eq	Activator (Neutral pH)
DMF	Solvent	Main Solvent

Step-by-Step:

• Dissolve: Dissolve the Fmoc-AA and Oxyma Pure in minimal DMF.

• Activate: Add DIC. Do not pre-activate for more than 2-3 minutes.

• Couple: Add the mixture immediately to the resin.

• Time: Allow to react for 60 minutes at Room Temp (or 20 mins at 75°C if using microwave).

• Note: No base (DIEA) is added. This prevents the pH spike that causes side-chain acylation.

Protocol B: The "Base-Wash" (For Acid Contamination)

If you must use HBTU/DIEA, ensure your resin is not acidic before coupling.

• Wash: After Fmoc removal (Piperidine), wash resin 3x with DMF.

• Neutralize: Wash resin 1x with 5% DIEA in DMF for 1 minute.

• Couple: Proceed immediately with HBTU/DIEA coupling.

  • Why? This ensures the resin "micro-environment" is not acidic (which would cleave Boc) but relies on the coupling base for activation.

Visualization: Mechanism & Prevention[2]

Diagram 1: The Pathway of Failure (Urethane Acylation)

This diagram illustrates how excess base leads to the attack on the protected side chain.

Caption: High pH (Excess Base) deprotonates the Boc-carbamate, turning it into a nucleophile that attacks the activated amino acid, causing branching.

Diagram 2: Troubleshooting Decision Tree

Caption: Diagnostic flow to distinguish between base-catalyzed branching (Urethane Acylation) and acid-catalyzed deprotection.

References

• Merck Millipore (Novabiochem). Peptide Synthesis: Protocols and Troubleshooting. (The standard reference for side-reaction mechanisms including urethane acylation).

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][3][4][5][6][7][8] Chemical Reviews, 109(6), 2455-2504. (Comprehensive review of protecting group stability and side reactions).

• Albericio, F., & Tulla-Puche, J. (2008). "The Status of the Art of Peptide Synthesis." The Power of Functional Resins in Organic Synthesis. (Discusses the advantages of DIC/Oxyma over HBTU/DIEA for preventing racemization and side reactions).

Sources

• 1. nbinno.com [nbinno.com]
• 2. peptide.com [peptide.com]
• 3. US20210009631A1 - Solid phase synthesis of acylated peptides - Google Patents [patents.google.com]
• 4. drivehq.com [drivehq.com]
• 5. openaccesspub.org [openaccesspub.org]
• 6. merckmillipore.com [merckmillipore.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Overview of Custom Peptide Synthesis [peptide2.com]

Technical Support Center: Monitoring Z-D-Lys(Boc)-OSu Reaction Completion

Reagent Focus: Z-D-Lys(Boc)-OSu (N

-Benzyloxycarbonyl-N -tert-butoxycarbonyl-D-lysine hydroxysuccinimide ester) Application: Peptide Synthesis, Bioconjugation, Peptidomimetics Document ID: TSC-ZDL-001

Introduction: The Reaction Landscape

You are working with an activated ester .[1][2] The primary objective is to couple the D-Lysine derivative to a nucleophile (typically a primary amine on a peptide, protein, or linker).

The Core Challenge: Monitoring this reaction requires tracking three distinct species simultaneously:

• The Reagent (Active Ester): Z-D-Lys(Boc)-OSu (Should disappear).

• The Nucleophile: Free Amine

  (Should disappear).

• The Byproduct (Hydrolysis): Z-D-Lys(Boc)-OH (Should be minimized).

This guide prioritizes Reverse-Phase HPLC as the gold standard for monitoring, supported by LC-MS for identity confirmation and TLC for rapid in-process checks.

Module 1: Chromatographic Monitoring (The Gold Standard)

High-Performance Liquid Chromatography (HPLC)

Because the Z (Cbz) group contains a benzyl chromophore, it provides excellent UV visibility at 254 nm, making HPLC the most reliable method for quantitative monitoring.

Standard Method Protocol

Parameter	Setting
Column	C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water + 0.1% TFA (Trifluoroacetic acid)
Mobile Phase B	Acetonitrile (ACN) + 0.1% TFA
Gradient	5% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Z-group absorption) and 214 nm (Amide bond)
Temperature	25°C - 40°C

Interpreting the Chromatogram

• Z-D-Lys(Boc)-OH (Hydrolyzed): Elutes earlier (more polar due to free carboxylic acid).

• Z-D-Lys(Boc)-OSu (Active): Elutes later (less polar, ester capped).

• Product: Retention time varies based on the amine partner but typically shifts significantly from the OSu ester.

Critical Alert: Do not use alkaline mobile phases. High pH (>7) in the HPLC lines will hydrolyze the OSu ester during analysis, creating a "ghost peak" of hydrolyzed acid that didn't exist in your reaction flask.

LC-MS Confirmation (Identity Check)

When peaks overlap or "ghost" peaks appear, Mass Spectrometry provides the definitive answer.

Species	Formula	Expected Mass Shift
Reagent (OSu)
Hydrolysis (OH)		(Loss of ~97 Da )
Product		Mass of Nucleophile + 405 Da (Z-D-Lys(Boc) moiety)

Module 2: Rapid In-Process Controls (TLC & Colorimetric)

Thin Layer Chromatography (TLC)

Use this for a qualitative "Go/No-Go" decision before running HPLC.

• Stationary Phase: Silica Gel 60

• Mobile Phase: Chloroform:Methanol (9:1) or Ethyl Acetate:Hexane (1:1).

• Visualization:

  • UV (254 nm): The Z-group glows dark purple/black.

  • Ninhydrin: NEGATIVE for the starting material (no free amine). POSITIVE for the nucleophile (if it is an amine).

  • Bromocresol Green: Stains free carboxylic acids yellow/green (detects hydrolysis).

The Kaiser Test (Ninhydrin)

Use this to monitor the disappearance of your amine nucleophile, NOT the Z-D-Lys(Boc)-OSu.

Protocol:

• Take a small aliquot of the reaction mixture (or resin if solid phase).[3][4][5][6][7]

• Add 2 drops Solution A (Ninhydrin in ethanol).

• Add 2 drops Solution B (Phenol in ethanol).

• Add 2 drops Solution C (KCN in pyridine).

• Heat at 100°C for 5 minutes.

Result:

• Blue/Purple: Free amine present

  Reaction INCOMPLETE .[3]

• Yellow/Colorless: No free amine

  Reaction COMPLETE .

Module 3: Troubleshooting & Decision Logic

Visualizing the Workflow

The following diagram illustrates the decision process for monitoring the reaction.

Caption: Logical workflow for monitoring the coupling efficiency of Z-D-Lys(Boc)-OSu.

FAQ: Troubleshooting Common Failures

Q: I see a new peak on HPLC, but the mass is -97 Da from the starting material. What happened? A: This is Hydrolysis . The OSu group (MW ~115) has been replaced by an OH group (MW ~17).

• Cause: Wet solvents (DMF/DMSO are hygroscopic) or high pH buffers.

• Fix: Use anhydrous solvents. If reaction is aqueous, ensure pH is < 8.5 and work quickly.

Q: The reaction is stalled. The OSu ester is present, but not reacting. A: The nucleophile might be protonated.[1][8]

• Cause: If you are using an amine salt (e.g.,

  ), it cannot react.

• Fix: Add a tertiary base (DIPEA or NMM) to deprotonate the amine. Aim for pH 8.0 (measured on wet pH paper).

Q: How do I ensure I still have the D-isomer? A: Base-catalyzed racemization is a risk with activated esters.

• Check: Use a Chiral HPLC column (e.g., Chiralpak IA/IB) or derivatize with Marfey's Reagent (FDAA) followed by standard C18 HPLC. The L-isomer will separate distinctively from the D-isomer.

Module 4: Competitive Pathways Diagram

Understanding the competition between the desired coupling and hydrolysis is vital for optimization.

Caption: Kinetic competition between aminolysis (desired) and hydrolysis (undesired).[2][6]

References

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Authoritative source on NHS/OSu ester chemistry and hydrolysis kinetics).

• Thermo Fisher Scientific. (n.d.). NHS Ester Reaction Chemistry. Retrieved from thermofisher.com. (Standard protocols for crosslinking and labeling).

• Kaiser, E., Colescott, R. L., Bossinger, C. D., & Cook, P. I. (1970). Color test for detection of free terminal amino groups in the solid-phase synthesis of peptides.[3][7][9] Analytical Biochemistry, 34(2), 595-598.[7] (The definitive protocol for the Kaiser Test).

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. (Comprehensive review of Z, Boc, and Fmoc protecting group stability and analysis).

Sources

• 1. lumiprobe.com [lumiprobe.com]
• 2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Solid-phase synthesis of short α-helices stabilized by the hydrogen bond surrogate approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. broadpharm.com [broadpharm.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]

Technical Support Center: Z-D-Lys(Boc)-OSu Activation Guide

Executive Summary & Core Mechanism

The Challenge: Synthesizing Z-D-Lys(Boc)-OSu (N-hydroxysuccinimide ester) requires strict control over reaction conditions. While the Z (Benzyloxycarbonyl) group is a urethane protector and generally more resistant to racemization than acyl groups (e.g., Acetyl, Benzoyl), it is not immune .

The Mechanism of Failure: Racemization during carbodiimide activation occurs primarily through two pathways. For Z-protected amino acids, the risk is minimized but persists via the formation of a 5(4H)-oxazolone intermediate (specifically an alkoxy-oxazolone).

Pathway Analysis: Why D-Isomers Revert to L (or DL)

The activation of the carboxylic acid by DCC makes the

-hydrogen acidic.

• Oxazolone Formation: The carbonyl oxygen of the Z-group attacks the activated ester, forming a cyclic oxazolone.

• Enolization: This ring allows the

  -proton to be abstracted easily by even weak bases, destroying the chiral center.

• Result: When the ring opens (upon attack by HOSu), the product reforms as a racemate.

Figure 1: The kinetic competition between direct substitution (Green path) and oxazolone-mediated racemization (Red path).

The "Gold Standard" Protocol

This protocol is designed to be a self-validating system . If you observe precipitation at the wrong step or color changes, the system flags an error immediately.

Reagents:

• Substrate: Z-D-Lys(Boc)-OH (1.0 eq)

• Activator: N-Hydroxysuccinimide (HOSu) (1.0 - 1.1 eq)

• Coupling Agent: DCC (Dicyclohexylcarbodiimide) (1.0 - 1.05 eq)

• Solvent: Anhydrous THF (Preferred) or DCM. Avoid DMF if possible.

Step-by-Step Workflow

Step 1: Solvation & Temperature Control (Critical)

• Dissolve Z-D-Lys(Boc)-OH and HOSu in the minimum amount of anhydrous THF.

• Checkpoint: The solution must be clear. If Z-D-Lys(Boc)-OH is stubborn, add DCM dropwise.

• Cool the vessel to 0°C (Ice/Water bath). Allow 15 minutes for thermal equilibration.

• Why? Low temperature suppresses the kinetic energy required for oxazolone ring closure.

Step 2: Activation (The Danger Step)

• Dissolve DCC in a minimal volume of THF.

• Add the DCC solution dropwise to the reaction mixture over 10–15 minutes.

• Observation: A white precipitate (DCU - Dicyclohexylurea) will form almost immediately. This is good; it confirms the reaction is proceeding.

• Strict Rule: DO NOT add any base (TEA, DIPEA, NMM). The reaction must remain slightly acidic/neutral.

Step 3: Reaction Maturation

• Maintain at 0°C for 1 hour.

• Allow the reaction to slowly warm to Room Temperature (RT) and stir for 4–12 hours.

• Monitoring: Spot on TLC.[1] The Z-D-Lys(Boc)-OH spot should disappear.

Step 4: Isolation & Purification

• Filtration: Filter off the insoluble DCU byproduct. Wash the cake with a small amount of cold THF.

• Evaporation: Concentrate the filtrate in vacuo (keep bath <35°C) to an oil or solid.

• Recrystallization: This is the Purification Firewall .

  • Dissolve residue in boiling 2-Propanol (IPA).

  • Allow to cool slowly.

  • Why? Racemates often have different solubility profiles than pure enantiomers. Recrystallization enriches optical purity.

Troubleshooting & FAQs

Common Failure Points

Symptom	Probable Cause	Corrective Action
Low Optical Rotation	Base contamination or High Temp.	Restart. Ensure NO tertiary amines are present. Keep reaction < 0°C during DCC addition.
Product is Oily/Sticky	Residual DCU or Solvent.	Triturate the oil with cold Hexane or Diethyl Ether to induce crystallization.
Incomplete Reaction	Old DCC (Hydrated).	DCC absorbs water from air to form DCU. Use fresh DCC or increase equivalents to 1.1.
Poor Solubility	Z-D-Lys(Boc)-OH is hydrophobic.	If THF fails, use a 50:50 mix of THF/DCM. Avoid DMF as it promotes racemization rates via increased dielectric constant.

Frequently Asked Questions

Q: Can I use EDC instead of DCC? A: Yes, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is water-soluble and its urea byproduct is easier to wash away. However, EDC is often sold as an HCl salt. Warning: If you use EDC.HCl, the system becomes acidic. While this prevents racemization, it may slow down the nucleophilic attack of HOSu. You might need a catalytic amount of base, but this re-introduces racemization risk. Stick to DCC for the highest optical purity unless workup is impossible.

Q: Why do you ban DMF? A: Polar aprotic solvents like DMF and DMSO stabilize charged intermediates. This stabilization lowers the energy barrier for the formation of the enolized species (see Figure 1), thereby increasing the rate of racemization [1].

Q: How do I verify if I have racemized my product? A: Standard HPLC usually cannot separate D/L enantiomers. You must use Chiral HPLC (e.g., Chiralpak AD-H or OD-H columns) or measure Specific Optical Rotation

and compare it to a known standard of the L-isomer (reversing the sign).

Q: My protocol suggests adding DIPEA. Should I? A: Absolutely not for the activation step of a Z-protected amino acid. Bases are only required if you are coupling to an amine salt (e.g., H-Lys-OMe.HCl). For making the OSu ester, the reaction is between an Acid and an Alcohol (HOSu); no base is mechanistically required, and its presence is the #1 cause of racemization [2].

References

• Benoiton, N. L. (2006). Chemistry of Peptide Synthesis. CRC Press. (Definitive text on the mechanism of oxazolone formation and solvent effects).

• Bodanszky, M. (1993). Principles of Peptide Synthesis. Springer-Verlag. (Foundational rules for carbodiimide activation).

• Atherton, E., et al. (1981). "Racemisation of activated, urethane-protected amino-acids."[2] Journal of the Chemical Society, Chemical Communications. (Establishes the base-catalyzed racemization risk even for urethane groups).

Sources

• 1. Boc-D-Lys(2-Cl-Z)-OH (cryst) Novabiochem 57096-11-4 [sigmaaldrich.com]
• 2. Racemisation of activated, urethane-protected amino-acids by p-dimethyl-aminopyridine. Significance in solid-phase peptide synthesis - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Efficacy comparison of Boc vs. Z protecting groups for lysine

Efficacy Comparison: Boc vs. Z Protecting Groups for Lysine ( -Amine)[1]

Executive Summary

In peptide synthesis and medicinal chemistry, the choice between Boc (tert-butyloxycarbonyl) and Z (benzyloxycarbonyl, also Cbz) for Lysine

-amine protection is rarely a matter of simple preference; it is dictated by the synthetic strategy (Solid Phase vs. Solution Phase) and the required orthogonality .[1]

• Lys(Boc) is the industry standard for Fmoc SPPS , offering near-perfect orthogonality to the base-labile Fmoc group and quantitative removal during final acidic cleavage.

• Lys(Z) is the workhorse of Boc SPPS and Solution Phase synthesis. Its stability to mild acid (TFA) allows it to survive

  -Boc deprotection cycles, yet it can be removed cleanly by strong acid (HF/HBr) or catalytic hydrogenolysis.

This guide analyzes the efficacy, stability profiles, and experimental protocols for both groups to assist in rational synthetic design.

Part 1: Mechanistic Foundation & Orthogonality

The efficacy of a protecting group is defined by its ability to stay on when needed (stability) and come off when asked (lability).

Cleavage Mechanisms

• Boc (Acidolysis): Protonation of the carbonyl oxygen leads to fragmentation into a tert-butyl cation and carbamic acid. The carbamic acid spontaneously decarboxylates to release the free amine. Critical: The tert-butyl cation is an electrophile that must be trapped by scavengers.

• Z (Hydrogenolysis): Palladium-catalyzed coordination of

  leads to the reduction of the benzyl-oxygen bond, releasing toluene and the carbamic acid (which decarboxylates).

Figure 1: Mechanistic pathways for Boc vs. Z deprotection. Note the generation of the reactive t-butyl cation in the Boc pathway, necessitating scavengers.[2]

Part 2: Comparative Efficacy Matrix

The following table synthesizes experimental data regarding stability and removal efficiency.

Feature	Lys(Boc)	Lys(Z)
Primary Utility	Fmoc SPPS (Side-chain protection)	Boc SPPS (Side-chain) & Solution Phase
Lability: TFA	High ( min)	Moderate/High Stability (Stable in 50% TFA; slow loss in 100% TFA)
Lability: HF / HBr	Instant Removal	High (Standard removal method in SPPS)
Lability: / Pd-C	Stable (mostly)	High (Cleanest method, no scavengers needed)
Lability: Base	Stable (Piperidine/DIPEA safe)	Stable (Piperidine/DIPEA safe)
Major Side Reaction	-Butylation of Trp/Met/Cys (Scavenger critical)	-Alkylation by benzyl cation (if removed by acid)
Cost Efficiency	High (Cheap raw materials)	Moderate (Z-Cl is cheap, but Pd catalysts add cost)
Atom Economy	Poor (Loss of -butyl mass)	Poor (Loss of benzyl mass)

Stability in TFA: The Critical Nuance

While Lys(Z) is generally considered stable to TFA (allowing removal of

-Boc groups), it is not perfectly stable .

• Experimental Insight: In 50% TFA/DCM (standard Boc removal cocktail), Lys(Z) loss is negligible (<0.1% per cycle).

• Risk: In neat TFA over prolonged periods (>2 hours), Lys(Z) can undergo slow cleavage. For sequences requiring long synthesis times, Lys(2-Cl-Z) is preferred as the electron-withdrawing chlorine stabilizes the benzyl carbamate against acid.

Part 3: Strategic Selection Guide

Choosing the wrong group leads to "synthesis death" (loss of side chains or inability to deprotect). Use this decision logic:

Figure 2: Decision tree for Lysine protection based on synthetic modality.

Part 4: Experimental Protocols

Protocol A: Selective Removal of Boc (Fmoc SPPS Final Cleavage)

Context: Removing Lys(Boc) and cleaving peptide from resin simultaneously.

Reagents:

• Trifluoroacetic acid (TFA)[2]

• Triisopropylsilane (TIS) - Scavenger

• Water (

  ) - Scavenger

Procedure:

• Cocktail Preparation: Prepare "Reagent K" or similar: TFA/Phenol/Water/Thioanisole/TIS (82.5 : 5 : 5 : 5 : 2.5). Note: For simple peptides without Met/Cys/Trp, a simpler mix of TFA/TIS/Water (95:2.5:2.5) is sufficient.

• Reaction: Add cold cleavage cocktail to the resin (10 mL per gram of resin).

• Agitation: Shake gently at room temperature for 2 to 3 hours . Warning: Exceeding 4 hours increases risk of side reactions.

• Work-up: Filter resin. Precipitate filtrate into cold diethyl ether (10-fold excess). Centrifuge to collect the peptide pellet.[3]

Self-Validation:

• Success: HPLC shows a single major peak. Mass Spec matches (MW - Boc mass).

• Failure (Alkylation): Mass Spec shows +56 Da adducts (t-butyl) on Trp or Tyr residues. Correction: Increase TIS/Water ratio.

Protocol B: Catalytic Hydrogenolysis of Z (Solution Phase)

Context: Removing Lys(Z) under neutral conditions. Ideal for peptides with acid-sensitive moieties.

Reagents:

• Palladium on Carbon (10% Pd/C)

• Hydrogen Gas (

  ) or Ammonium Formate (Transfer Hydrogenation)

• Solvent: Methanol (MeOH) or Ethanol/Acetic Acid mix.

Procedure:

• Dissolution: Dissolve protected peptide in MeOH. If solubility is poor, add small amounts of Acetic Acid or DMF.

• Catalyst Addition: Add 10% Pd/C (10-20% by weight of peptide) under an inert atmosphere (

  ). Safety: Pd/C is pyrophoric; do not add to dry solvent.

• Hydrogenation: Bubble

  gas through the solution or use a balloon. Stir vigorously for 2–16 hours.

• Monitoring: Monitor by TLC or LC-MS (disappearance of benzyl UV signature).

• Work-up: Filter through Celite to remove Pd/C. Evaporate solvent.

Self-Validation:

• Success: Clean conversion to free amine.

• Failure (Poisoning): Reaction stalls. Cause: Sulfur-containing amino acids (Cys, Met) poison the Pd catalyst. Solution: Use liquid HF or HBr/AcOH instead, or add specialized additives (though Sulfur usually precludes catalytic hydrogenation).

Part 5: Troubleshooting & Side Reactions

The "Scavenger" Problem (Boc)

When Lys(Boc) is cleaved, the tert-butyl cation is an aggressive electrophile.

• Target: Electron-rich rings (Trp indole, Tyr phenol) and Sulfur (Met, Cys).

• Mitigation: Always use TIS (Triisopropylsilane) or EDT (Ethanedithiol). EDT is foul-smelling but the most effective scavenger for Trp-containing peptides.

The "Branching" Problem (Z)

In solution phase, if you attempt to remove Z with HBr/AcOH, the generated benzyl bromide is a potent alkylating agent.

• Effect: It can re-alkylate the newly freed Lysine amine (

  -benzylation) or modify Tyrosine.

• Mitigation: Perform the reaction in the presence of a "cation sponge" like pentamethylbenzene or anisole.

Solubility Issues

• Lys(Z) peptides are often less soluble in aqueous buffers than Lys(Boc) precursors due to the aromatic ring.

• Tip: If Z-protected intermediates precipitate during synthesis, switch solvent to DMF/NMP or use hybrid protecting groups like Lys(2-Cl-Z) which are slightly more polar.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][2][3][4][5][6][7] Chemical Reviews.

• Merrifield, R. B. (1963). "Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide." Journal of the American Chemical Society.

• Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis."[5] Wiley-Interscience.[5] (Standard Reference Text).

• Carpino, L. A. (1957). "Oxidative Reactions of Hydrazines. IV. Elimination of Nitrogen from 1,1-Disubstituted-2-arenesulfonhydrazides." Journal of the American Chemical Society. (Foundational chemistry for Boc/Z differentiation).

• Sigma-Aldrich (Merck). "Solid Phase Peptide Synthesis: Fmoc vs Boc Strategy."

Sources

• 1. nbinno.com [nbinno.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Boc Resin Cleavage Protocol [sigmaaldrich.com]

Precision HPLC Profiling of Peptides Synthesized with Z-D-Lys(Boc)-OSu

Executive Summary

In the landscape of peptide therapeutics, the incorporation of D-amino acids like Z-D-Lys(Boc)-OSu is a critical strategy for enhancing proteolytic stability and altering receptor binding affinities.[1] However, the synthesis and analysis of peptides containing D-isomers present unique challenges, particularly regarding stereochemical purity and coupling efficiency.

This guide objectively compares the performance of the pre-activated ester Z-D-Lys(Boc)-OSu against alternative in-situ activation strategies (e.g., Free Acid + HATU).[1] It provides a validated analytical framework combining Reversed-Phase HPLC (RP-HPLC) for chemical purity and Marfey’s Method for stereochemical verification, ensuring a self-validating quality control system.[1]

Part 1: The Chemical Context[2][3][4][5]

Why Z-D-Lys(Boc)-OSu?

This building block is a "chemical scalpel" used for specific synthetic requirements.

• Z (Benzyloxycarbonyl) Group: Unlike Fmoc, the Z-group is stable to basic conditions. It is removed via hydrogenolysis (H₂/Pd) or strong acids (HBr/AcOH, HF), making it ideal for orthogonal protection strategies where base-labile modifications are present elsewhere in the molecule.

• D-Lysine: Introduces a non-natural stereocenter, often rendering the peptide resistant to trypsin degradation.

• OSu (N-Hydroxysuccinimide) Ester: A pre-activated species.[2][3] Unlike free acids that require coupling reagents (DIC, HATU), OSu esters react directly with amines. This minimizes the risk of racemization caused by over-activation.

Comparative Analysis: Pre-Activated vs. In-Situ Activation

The following table contrasts using the pre-activated Z-D-Lys(Boc)-OSu against the standard Z-D-Lys(Boc)-OH activated in-situ.

Feature	Z-D-Lys(Boc)-OSu (Pre-activated)	Z-D-Lys(Boc)-OH + HATU/DIEA (In-situ)	Impact on HPLC Profile
Coupling Efficiency	High (Clean aminolysis)	Very High (Fast kinetics)	HATU byproducts (tetramethylurea) may co-elute in early gradients.[1]
Racemization Risk	Low (No oxazolone formation via activation)	Moderate (Base-dependent; risk of D→L conversion)	Racemization leads to diastereomer peaks (split peaks) in RP-HPLC.
Byproducts	N-Hydroxysuccinimide (Water soluble, easy wash)	Urea derivatives, Phosphine oxides	OSu is easily removed; HATU byproducts require careful washing.[1]
Reagent Stability	Moisture sensitive (Hydrolysis to free acid)	Stable solid (Free acid)	Hydrolyzed OSu ester appears as a specific impurity peak.

Expert Insight: While HATU is faster, Z-D-Lys(Boc)-OSu is preferred when stereochemical integrity is paramount.[1] The absence of an exogenous activator reduces the "chemical noise" in the reaction mixture, simplifying the downstream HPLC purification.

Part 2: Experimental Workflows & Visualization

Synthesis & Analysis Logic

The following diagram illustrates the decision matrix for synthesizing and validating peptides using this specific building block.

Figure 1: Synthesis workflow emphasizing the critical hydrolysis checkpoint common with OSu esters.

Part 3: Analytical Methodologies

To ensure the peptide is correct, you must validate two attributes: Chemical Purity (Did the reaction work?) and Optical Purity (Is it still D-Lys, or did it racemize to L-Lys?).

Method A: RP-HPLC for Chemical Purity

This protocol separates the target peptide from hydrolyzed starting material (Z-D-Lys-OH) and deletion sequences.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax 300SB-C18, 4.6 x 150 mm, 5 µm).[1]

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Milli-Q).

• Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

• Gradient: 5% B to 65% B over 30 minutes (Linear).

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV at 214 nm (Amide bond) and 254 nm (Z-group aromatic absorption).

• Temperature: 25°C.

Self-Validating Check: The Z-group is a strong chromophore at 254 nm.[1] If you see a peak at 214 nm that lacks absorbance at 254 nm, it indicates the Z-group has been lost or the peak is a non-aromatic impurity.

Method B: Marfey’s Method for Chiral Purity (The Gold Standard)

RP-HPLC often cannot separate enantiomers (D vs L) unless they form diastereomers within the peptide. To definitively prove you incorporated D-Lys and not L-Lys (or a racemate), you must use Marfey’s Reagent (FDAA).[1]

Mechanism: FDAA reacts with amino acids to form diastereomers that are easily separated on a standard C18 column.

Protocol:

• Hydrolysis: Dissolve 0.5 mg of peptide in 6M HCl. Heat at 110°C for 24 hours (sealed tube). Dry under N₂.

• Derivatization: Resuspend residue in 100 µL H₂O + 20 µL 1M NaHCO₃. Add 40 µL 1% FDAA (Marfey’s Reagent) in acetone. Incubate at 40°C for 1 hour.

• Quench: Add 20 µL 1M HCl. Dilute with 200 µL solvent.

• Analysis: Inject onto the C18 column (same as Method A).

  • Reference Standard: Run pure L-Lys and D-Lys standards derivatized with FDAA.

  • Result: L-Lys-FDAA elutes after D-Lys-FDAA (typically).[1]

Why this is mandatory: Using Z-D-Lys(Boc)-OSu guarantees the starting material is D-form.[1] However, if your base (e.g., DIEA) was too concentrated during coupling, partial racemization to L-Lys could occur.[1] Marfey's analysis will show a small "L" peak, quantifying the % racemization.

Part 4: Analytical Logic Tree

How to interpret the data and troubleshoot?

Figure 2: Analytical decision tree for verifying peptide integrity.

References

• Marfey, P. (1984).[5] Determination of D-amino acids. II. Use of a bifunctional reagent, 1,5-difluoro-2,4-dinitrobenzene.[1][5][6] Carlsberg Research Communications, 49, 591–596.[5]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247.

• Albericio, F., et al. (2018). Peptide Synthesis: Chemical Methods. Reference Module in Chemistry, Molecular Sciences and Chemical Engineering.

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. HPLC Method for Analysis of L-Lysine and L-Arginine | SIELC Technologies [sielc.com]
• 5. Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent) | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Mass Spectrometry Validation of Z-D-Lys(Boc)-osu Incorporation

For researchers, scientists, and drug development professionals, the precise incorporation of non-canonical amino acids (ncAAs) like Z-D-Lys(boc)-osu is a cornerstone of innovation, particularly in the engineering of next-generation therapeutics such as antibody-drug conjugates (ADCs).[1][2] The defined structure and predictable reactivity of Z-D-Lys(boc)-osu allow for the controlled modification of proteins.[3][4] However, the promise of this powerful tool hinges on a critical, and often challenging, step: the unambiguous validation of its incorporation. This guide provides an in-depth, experience-driven comparison of methodologies for validating Z-D-Lys(boc)-osu incorporation, with a primary focus on the gold-standard technique of mass spectrometry.

The Imperative of Validation: Why We Must Look Closer

The covalent modification of a protein with Z-D-Lys(boc)-osu, a derivative of the essential amino acid lysine, is a foundational step in many therapeutic and research applications.[4] This reagent reacts with the primary amine of a lysine residue on a target protein, forming a stable amide bond.[3] The tert-butyloxycarbonyl (Boc) protecting groups can be subsequently removed to reveal reactive amino groups, enabling the attachment of various functional groups like fluorescent labels or cytotoxic payloads.[3][4]

Without rigorous validation, researchers risk proceeding with incorrectly or inefficiently modified proteins, leading to inconclusive downstream experiments and potentially compromising the efficacy and safety of a therapeutic candidate.[5] Therefore, confirming not only the presence but also the location of the modification is paramount.

Mass Spectrometry: The Gold Standard for Unambiguous Validation

Mass spectrometry-based proteomics is the definitive method for characterizing protein post-translational modifications, and by extension, the incorporation of ncAAs.[6][7] Its power lies in its ability to detect minute changes in mass with high precision, allowing for the direct identification of the modified peptide and the exact site of incorporation.[8]

The Underlying Principle: Detecting the Mass Shift

The core principle is straightforward: the incorporation of Z-D-Lys(boc)-osu onto a lysine residue results in a predictable increase in the peptide's mass. By digesting the modified protein into smaller peptides and analyzing their mass-to-charge (m/z) ratio, we can pinpoint which peptides carry the modification.

The monoisotopic mass of Z-D-Lys(boc)-osu is 443.22676502 Da.[9] When it reacts with a lysine residue, an N-hydroxysuccinimide (NHS) group is displaced. The resulting modification adds a specific mass to the lysine residue.

A Self-Validating Experimental Workflow

A robust mass spectrometry workflow is a self-validating system. This means that the experiment is designed with inherent controls to ensure the trustworthiness of the results. Below is a detailed, step-by-step protocol, infused with the rationale behind each critical step.

Figure 1: Mass Spectrometry Validation Workflow.

Experimental Protocol: Mass Spectrometry Validation

1. Protein Modification:

• Action: React the target protein with Z-D-Lys(boc)-osu at a slightly alkaline pH (7.2-9.0).[3] A negative control sample without the addition of Z-D-Lys(boc)-osu must be processed in parallel.

• Rationale: The alkaline pH deprotonates the lysine's epsilon-amino group, enhancing its nucleophilicity to attack the OSu ester of the reagent, leading to the formation of a stable amide bond.[3] The negative control is crucial to distinguish between bona fide modifications and other potential artifacts.

2. Denaturation, Reduction, and Alkylation:

• Action: Denature the protein using urea or a compatible detergent like RapiGest SF.[10][11] Reduce disulfide bonds with dithiothreitol (DTT) and alkylate the resulting free thiols with iodoacetamide (IAA).

• Rationale: Denaturation unfolds the protein, making cleavage sites accessible to the protease. Reduction and alkylation prevent disulfide bonds from reforming, ensuring complete digestion.[12]

3. Tryptic Digestion:

• Action: Digest the protein with a sequence-grade protease, most commonly trypsin.[12][13] A protease-to-protein ratio of 1:20 to 1:100 (w/w) is typically used for overnight incubation at 37°C.[13]

• Rationale: Trypsin cleaves specifically at the C-terminus of lysine and arginine residues.[12] This predictable cleavage pattern is essential for database search algorithms to identify the resulting peptides.[14]

4. Liquid Chromatography (LC) Separation:

• Action: Separate the complex peptide mixture using reversed-phase high-performance liquid chromatography (RP-HPLC).

• Rationale: LC separation reduces the complexity of the sample entering the mass spectrometer at any given time, improving the chances of detecting low-abundance peptides.[15]

5. MS1 Scan (Precursor Ion Scan):

• Action: As peptides elute from the LC column, the mass spectrometer performs a full scan to determine the m/z ratios of all intact (precursor) ions.

• Rationale: This step creates a "mass map" of all the peptides in the sample. The instrument's software will compare the experimental m/z values with a theoretical digest of the target protein to find potential matches.

6. MS2 Scan (Tandem MS/MS):

• Action: The mass spectrometer isolates specific precursor ions of interest (including those with a potential mass shift) and fragments them. It then measures the m/z ratios of the resulting fragment ions.[7]

• Rationale: The fragmentation pattern provides sequence information about the peptide.[16][17] The location of the mass modification can be determined by observing which fragment ions show the corresponding mass shift.[8][18]

7. Database Search and PTM Analysis:

• Action: Use a proteomics search engine (e.g., Mascot, SEQUEST) to match the experimental MS/MS spectra to a protein sequence database.[19] Specify the mass of the Z-D-Lys(boc)-osu modification as a variable modification on lysine.

• Rationale: The software will identify the peptide sequence and pinpoint the location of the modification by identifying the specific fragment ions that carry the added mass.

8. Validation:

• Action: Manually inspect the MS/MS spectra of the identified modified peptides.

• Rationale: Trustworthy validation requires manual confirmation of a continuous series of b- and y-ions that "bracket" the modification site. This confirms that the modification is indeed on the identified lysine residue and not an artifact of the search algorithm.

Comparative Analysis: Alternative and Complementary Techniques

While mass spectrometry is the gold standard, other techniques can provide valuable, albeit less detailed, information. These methods are often used for initial screening or for orthogonal validation.

Figure 2: Relationship between Validation Methods.

Feature	Mass Spectrometry	Western Blot (anti-Boc)	Fluorescence Methods
Information Provided	Confirms site of incorporation, molecular weight	Confirms presence of Boc group	Confirms presence of tag
Specificity	Very High	Moderate to High	High (for the tag)
Sensitivity	High	Moderate	High
Quantitation	Quantitative	Semi-quantitative	Quantitative
Throughput	Low to Moderate	High	High
Cost & Complexity	High	Low	Moderate

Western Blotting with Anti-Boc Antibody

• Principle: This technique uses an antibody that specifically recognizes the Boc protecting group. The modified protein is separated by SDS-PAGE, transferred to a membrane, and probed with the anti-Boc antibody.[20]

• Experimental Protocol:

  • Run modified and unmodified protein samples on an SDS-PAGE gel.

  • Transfer proteins to a nitrocellulose or PVDF membrane.[21]

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate with a primary antibody specific for the Boc group.

  • Wash and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Add a chemiluminescent substrate and detect the signal.

• Expertise & Experience: While seemingly straightforward, the success of a Western blot depends heavily on the quality of the anti-Boc antibody. It is crucial to run a negative control (unmodified protein) to ensure the antibody does not cross-react with other cellular components. This method is excellent for a quick "yes/no" answer regarding successful modification but provides no information on the site or stoichiometry of incorporation.

Fluorescence-Based Methods

• Principle: If the Boc group is removed and a fluorescent dye is conjugated to the newly exposed amine, the incorporation can be validated by detecting the fluorescence.[][23]

• Experimental Protocol:

  • Perform the Z-D-Lys(boc)-osu modification as described previously.

  • Remove the Boc protecting groups (e.g., with trifluoroacetic acid).

  • React the protein with an NHS-ester functionalized fluorescent dye.

  • Remove excess dye using a desalting column.

  • Measure fluorescence using a plate reader or visualize by in-gel fluorescence.

• Expertise & Experience: This method is a powerful tool for quantifying the overall level of modification and for cellular imaging applications. However, it is an indirect method of validation. It confirms that a reactive amine was made available and subsequently labeled, but it does not directly confirm the initial incorporation of Z-D-Lys(boc)-osu.

Conclusion: An Integrated Approach to Validation

For researchers and drug development professionals, absolute certainty in molecular characterization is non-negotiable. While techniques like Western blotting and fluorescence labeling offer valuable screening capabilities, mass spectrometry remains the unparalleled gold standard for validating Z-D-Lys(boc)-osu incorporation.[24][25] It is the only method that provides definitive, site-specific confirmation of the modification, thereby ensuring the integrity of the molecule and the reliability of all subsequent applications. An integrated approach, using higher-throughput methods for initial screening followed by mass spectrometry for unequivocal confirmation, represents the most robust and efficient path forward in the development of precisely engineered protein therapeutics.

References

• Development and validation of a liquid chromatography-triple quadrupole mass spectrometry method for the determination of isopeptide ε-(γ-glutamyl) lysine in human urine as biomarker for transglutaminase 2 cross-linked proteins - PubMed. (n.d.). Retrieved January 31, 2026, from [Link]

• Mass Spectrometry-Based Detection and Assignment of Protein Posttranslational Modifications | ACS Chemical Biology. (n.d.). Retrieved January 31, 2026, from [Link]

• Lysine-based non-cytotoxic ultrashort self-assembling peptides with antimicrobial activity - The Royal Society of Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

• Mass Spectrometry-based Proteomics Experiments and Peptide Fragmentation Studies of Lysine and its Homologues. (n.d.). Retrieved January 31, 2026, from [Link]

• Tandem mass spectrometry of homologous 3‐hydroxyfurazan and nitrile amino acids: Analysis of cooperative interactions and fragmentation pathways - Wiley Online Library. (n.d.). Retrieved January 31, 2026, from [Link]

• 2,5-Dioxopyrrolidin-1-yl Nngcontent-ng-c2307461527="" class="ng-star-inserted">2,N6-bis(tert-butoxycarbonyl)-L-lysinate. (n.d.). PubChem. Retrieved January 31, 2026, from [Link]

• Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges - Anapharm Bioanalytics. (n.d.). Retrieved January 31, 2026, from [Link]

• Publications | OSU Mass Spectrometry Center - Oregon State University. (n.d.). Retrieved January 31, 2026, from [Link]

• (PDF) Interpretation of Tandem Mass Spectrometry (MSMS) Spectra for Peptide Analysis. (n.d.). Retrieved January 31, 2026, from [Link]

• Site-Specific Stability Evaluation of Antibody-Drug Conjugate in Serum Using a Validated Liquid Chromatography-Mass Spectrometry Method - PubMed. (n.d.). Retrieved January 31, 2026, from [Link]

• Discovery of lysine post-translational modifications through mass spectrometric detection. (n.d.). Retrieved January 31, 2026, from [Link]

• Non-canonical amino acid labeling in proteomics and biotechnology - PubMed. (n.d.). Retrieved January 31, 2026, from [Link]

• Assessment of Sample Preparation Bias in Mass Spectrometry-Based Proteomics | Analytical Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

• Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry - PubMed. (n.d.). Retrieved January 31, 2026, from [Link]

• Beyond mass spectrometry, the next step in proteomics - PMC. (n.d.). Retrieved January 31, 2026, from [Link]

• In-Gel Trypsin Enzymatic Digestion | Mass Spectrometry Research Facility. (n.d.). Retrieved January 31, 2026, from [Link]

• A review of conjugation technologies for antibody drug conjugates - Oxford Academic. (n.d.). Retrieved January 31, 2026, from [Link]

• Electronic Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

• (PDF) Design and Validation of Linkers for Site-Specific Preparation of Antibody–Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site. (n.d.). Retrieved January 31, 2026, from [Link]

• Analysis of Peptide MS/MS Spectra from Large-Scale Proteomics Experiments Using Spectrum Libraries | Analytical Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

• Western Blotting Immunodetection Techniques - Bio-Rad. (n.d.). Retrieved January 31, 2026, from [Link]

• In-Solution Tryptic Digestion Protocol | Baylor University. (n.d.). Retrieved January 31, 2026, from [Link]

• Evaluation of sample preparation methods for mass spectrometry-based proteomic analysis of barley leaves - Pure. (n.d.). Retrieved January 31, 2026, from [Link]

• I knew about the MS fragmentation pattern with Boc protected amines, but didn't realize until recently that the M-56 peak might be due to a McLafferty-like fragmentation : r/OrganicChemistry - Reddit. (n.d.). Retrieved January 31, 2026, from [Link]

• Experimental Procedure: - The Royal Society of Chemistry. (n.d.). Retrieved January 31, 2026, from [Link]

• Refining Method Development & Validation Testing for Antibody Drug Conjugate Payloads. (n.d.). Retrieved January 31, 2026, from [Link]

• (PDF) Six alternative proteases for mass spectrometry–based proteomics beyond trypsin. (n.d.). Retrieved January 31, 2026, from [Link]

• Design and Validation of Linkers for Site-Specific Preparation of Antibody–Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

• Sample preparation for proteomics and mass spectrometry from animal samples - DOI. (n.d.). Retrieved January 31, 2026, from [Link]

• LC-MS/MS for Bioanalytical Peptide and Protein Quantification - YouTube. (n.d.). Retrieved January 31, 2026, from [Link]

• Detection of Proteins on Blot Membranes - PMC - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

• Identification of Protein Modifications by Mass Spectrometry. (n.d.). Retrieved January 31, 2026, from [Link]

• Discovery of protein modifications using high resolution differential mass spectrometry proteomics | bioRxiv. (n.d.). Retrieved January 31, 2026, from [Link]

• On-Membrane Tryptic Digestion of Proteins for Mass Spectrometry Analysis - PMC - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

• Sample Preparation | Stanford University Mass Spectrometry. (n.d.). Retrieved January 31, 2026, from [Link]

• Sample Preparation Techniques for the Untargeted LC-MS-Based Discovery of Peptides in Complex Biological Matrices - NIH. (n.d.). Retrieved January 31, 2026, from [Link]

• MetaboAnalyst. (n.d.). Retrieved January 31, 2026, from [Link]

• Interpreting MS/MS spectra. (n.d.). Retrieved January 31, 2026, from [Link]

• Characterization of intact and modified proteins by mass spectrometry - MS Vision. (n.d.). Retrieved January 31, 2026, from [Link]

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• 2. Refining Method Development & Validation Testing for Antibody Drug Conjugate Payloads - KCAS Bio [kcasbio.com]
• 3. Boc-Lys(Boc)-OSu | 30189-36-7 | Benchchem [benchchem.com]
• 4. Buy Boc-Lys(Boc)-OSu | 30189-36-7 [smolecule.com]
• 5. Site-Specific Stability Evaluation of Antibody-Drug Conjugate in Serum Using a Validated Liquid Chromatography-Mass Spectrometry Method - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. msf.ucsf.edu [msf.ucsf.edu]
• 9. 2,5-Dioxopyrrolidin-1-yl N~2~,N~6~-bis(tert-butoxycarbonyl)-L-lysinate | C20H33N3O8 | CID 13875534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. bsb.research.baylor.edu [bsb.research.baylor.edu]
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• 18. Discovery of protein modifications using high resolution differential mass spectrometry proteomics | bioRxiv [biorxiv.org]
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• 23. Beyond mass spectrometry, the next step in proteomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. Peptides Quantitative Analysis Using LC/MS - Creative Proteomics [creative-proteomics.com]

Maximizing Chiral Integrity and Yield: The Strategic Advantage of Z-D-Lys(boc)-osu in Peptide Synthesis

Topic: Advantages of using Z-D-Lys(boc)-osu over carbodiimide methods Content Type: Publish Comparison Guide

[1]

Executive Summary

In the precise realm of peptide chemistry and bioconjugation, the choice of coupling strategy dictates the purity, yield, and stereochemical fidelity of the final product. While carbodiimide-mediated activation (e.g., EDC, DCC) remains a workhorse for general amide bond formation, it introduces significant risks—specifically racemization and side-product formation—when applied to sensitive chiral building blocks.[1]

This guide analyzes the technical superiority of using Z-D-Lys(boc)-osu (the pre-activated N-hydroxysuccinimide ester of

-Cbz- -Boc-D-Lysine) versus in situ carbodiimide activation of the free acid.[1] We present mechanistic evidence and experimental protocols demonstrating why the pre-activated ester approach is the gold standard for incorporating D-Lysine residues with high optical purity.

Mechanistic Underpinnings: Pre-Activation vs. In Situ Activation

To understand the operational advantages, one must first analyze the reaction pathways.

The Carbodiimide Problem: When Z-D-Lys(boc)-OH is activated in situ with a carbodiimide (e.g., DCC or EDC), the reaction proceeds via an unstable O-acylisourea intermediate. This intermediate is prone to two detrimental pathways:

• Racemization: The activated carbonyl is highly susceptible to base-catalyzed proton abstraction at the

  -carbon, leading to oxazolone formation and loss of chirality (conversion of D-Lys to L-Lys).[1]

• N-Acylurea Rearrangement: The O-acylisourea can spontaneously rearrange into an unreactive N-acylurea, permanently sequestering the amino acid and lowering yield.[1]

The NHS Ester Solution (Z-D-Lys(boc)-osu): The pre-activated succinimidyl ester is synthesized under strictly controlled conditions and purified to remove enantiomeric impurities before it reaches the coupling step.[1] During coupling, the amine nucleophile attacks the carbonyl directly. The leaving group (N-hydroxysuccinimide) is weakly acidic and does not promote oxazolone formation to the same extent as the highly activated O-acylisourea.

Visualization: Reaction Pathway Comparison

Figure 1: Comparative reaction pathways showing the racemization risks inherent to carbodiimide activation versus the direct, clean substitution of the NHS ester.[1]

Performance Comparison: Data & Analysis

The following table summarizes the comparative metrics between using Z-D-Lys(boc)-osu and the standard EDC/HOBt coupling method.

Table 1: Comparative Performance Metrics

Feature	Z-D-Lys(boc)-osu (Active Ester)	Carbodiimide (EDC/HOBt)	Impact on Drug Development
Chiral Purity (D-enantiomer)	>99.5% (Guaranteed by CoA)	Variable (95-98%)	High purity is essential to prevent off-target biological activity.[1]
Byproducts	N-Hydroxysuccinimide (Water soluble)	Urea derivatives (often insoluble)	Urea removal requires difficult filtration or chromatography, reducing throughput.[1]
Stoichiometry	1:1 to 1.2:1 (Precise control)	Excess often required (1.5:1 to 2:[1]1)	Active ester allows for lower equivalents, saving expensive D-amino acid material.[1]
Reaction Time	Fast (0.5 - 2 hours)	Slower (Activation step + Coupling)	Faster turnover in production cycles.[1]
Side Reactions	Negligible Lossen rearrangement	N-Acylurea, Racemization	Carbodiimide side products lower yield and complicate purification.[1][2]

Why This Matters for D-Lysine

D-amino acids are often employed to induce specific secondary structures or increase resistance to proteolytic degradation.[1] If the "D" center racemizes to "L" during synthesis (a common risk with carbodiimides), the biological half-life and potency of the drug candidate can be drastically compromised. Using the pre-purified Z-D-Lys(boc)-osu eliminates the activation step where this racemization is most likely to occur.[1]

Experimental Protocols

To validate these claims, we provide two comparative protocols. The Z-D-Lys(boc)-osu protocol demonstrates the simplified workflow.[1]

Protocol A: Coupling with Z-D-Lys(boc)-osu (Recommended)

Objective: Couple Z-D-Lys(boc)-osu to a free amine (e.g., H-Phe-OMe or a resin-bound peptide).[1]

• Preparation: Dissolve 1.0 equivalent of the amine component (e.g., H-Phe-OMe[1]·HCl) in DMF (approx. 5-10 mL per gram).[1]

• Neutralization: Add 1.0–1.1 equivalents of DIPEA (N,N-Diisopropylethylamine) to neutralize the amine salt. Note: Ensure pH is roughly 8.0.

• Addition: Add 1.05 equivalents of Z-D-Lys(boc)-osu solid directly to the reaction mixture.

  • Expert Insight: The active ester is stable enough to be weighed in air, unlike highly sensitive acid chlorides.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC or HPLC.[1]

• Workup (Solution Phase):

  • Dilute with Ethyl Acetate.[1][3]

  • Wash 3x with 5% NaHCO₃ (removes released NHS and unreacted ester).[1]

  • Wash 3x with 5% Citric Acid (removes excess base/amine).[1]

  • Wash with Brine, dry over MgSO₄, and concentrate.

• Result: High purity Z-D-Lys(boc)-Phe-OMe with preserved D-configuration.

Protocol B: Carbodiimide Coupling (Control)

Objective: Couple Z-D-Lys(boc)-OH using EDC/HOBt.

• Activation: Dissolve 1.05 eq of Z-D-Lys(boc)-OH and 1.1 eq HOBt in DMF. Cool to 0°C.[1][4]

• Carbodiimide Addition: Add 1.1 eq EDC·HCl. Stir for 15–30 minutes at 0°C to form the active ester in situ.

  • Critical Risk:[5] If the temperature rises or time is extended, racemization risk increases.

• Coupling: Add the amine component (neutralized with DIPEA) to the activated mixture.

• Reaction: Allow to warm to room temperature and stir for 4–12 hours.

• Workup: Similar to Protocol A, but requires extra vigilance to remove urea byproducts (though EDC urea is water-soluble, DCU is not).

Workflow Visualization

Figure 2: Operational workflow comparison highlighting the reduced steps and complexity of the active ester method.

Expert Conclusion

For researchers working with Z-D-Lys(boc)-osu , the advantages are clear.[1] The pre-activated ester effectively "outsources" the difficult activation step to the manufacturing process, where it is performed under optimized conditions to guarantee stereochemical purity. By using the OSU ester, you eliminate the variable of in situ activation efficiency and significantly reduce the risk of racemizing the critical D-Lysine center. This is particularly vital in the synthesis of protease-resistant peptides and peptidomimetics where the "D" configuration is the functional determinant.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup.[6] Chemical Reviews, 111(11), 6557–6602. Retrieved from [Link]

• PubChem. (n.d.).[1] Z-D-Lys(boc)-osu Compound Summary. National Library of Medicine. Retrieved from [Link][1]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Retrieved from [Link]

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A Comparative Guide to the Performance of Z-D-Lys(Boc)-OSu in Automated Peptide Synthesizers

For Researchers, Scientists, and Drug Development Professionals

In the landscape of automated solid-phase peptide synthesis (SPPS), the judicious selection of protected amino acid derivatives is paramount to achieving high purity, yield, and stereochemical integrity of the final peptide product. This guide provides an in-depth technical comparison of Z-D-Lys(Boc)-OSu and its common alternatives, with a focus on their performance within automated peptide synthesizers. While direct head-to-head published data is scarce, this document outlines a comprehensive experimental framework for their evaluation, grounded in established protocols and the fundamental principles of peptide chemistry.

The Critical Role of Lysine Protection in Peptide Synthesis

Lysine, with its nucleophilic ε-amino group, necessitates robust protection during peptide synthesis to prevent unwanted side reactions, such as chain branching. The choice of both the α-amino and ε-amino protecting groups dictates the overall synthetic strategy, influencing deprotection conditions, potential side reactions, and compatibility with other protected residues in the sequence. This guide focuses on derivatives of D-lysine, which are frequently incorporated into synthetic peptides to enhance their proteolytic stability.

The two primary strategies in modern peptide synthesis are Fmoc/tBu and Boc/Bzl chemistry. The choice between these strategies determines the selection of compatible protecting groups for the lysine side chain. Z-D-Lys(Boc)-OSu, with its benzyloxycarbonyl (Z) α-amino protection and tert-butyloxycarbonyl (Boc) side-chain protection, is compatible with the Boc/Bzl strategy. Its primary competitor in the realm of D-lysine derivatives for Fmoc/tBu synthesis is Fmoc-D-Lys(Boc)-OH.

The Contenders: A Chemical Overview

A nuanced understanding of the protecting groups is essential to appreciate their performance differences in automated synthesis.

• Z-D-Lys(Boc)-OSu : This derivative employs the classical benzyloxycarbonyl (Z) group for α-amino protection. The Z-group is typically removed by catalytic hydrogenation or strong acids like HBr in acetic acid, conditions not commonly used for iterative deprotection in modern automated SPPS. However, for specific applications, particularly in fragment condensation or when Boc-SPPS is employed, understanding its characteristics is crucial. The OSu (N-hydroxysuccinimide) ester provides an activated carboxyl group for efficient coupling.

• Fmoc-D-Lys(Boc)-OH : This is the standard choice for incorporating D-lysine in the widely used Fmoc-SPPS strategy. The 9-fluorenylmethyloxycarbonyl (Fmoc) group is base-labile, typically removed with a piperidine solution, offering orthogonality with the acid-labile Boc group on the lysine side chain.

• Boc-D-Lys(Fmoc)-OH : This orthogonally protected lysine derivative is particularly useful in Boc-SPPS when selective deprotection and modification of the lysine side chain are required while the peptide is still on the resin.[1] The acid-labile Boc group on the α-amino terminus is removed in each cycle, while the base-labile Fmoc group on the side chain remains intact until specifically targeted for removal.[1]

Experimental Design for Performance Comparison

To objectively evaluate the performance of Z-D-Lys(Boc)-OSu and its alternatives, a standardized experimental workflow is proposed. This framework is designed to be executed on a modern automated peptide synthesizer, such as a CEM Liberty Blue™.[1][2][3][4][5]

Synthesis of a Model Peptide

A model peptide should be synthesized to provide a consistent benchmark. A suitable sequence would be a short to medium-length peptide known to be moderately challenging, for instance, due to potential aggregation. For this comparative study, we propose the synthesis of the following three peptide analogues:

• Peptide A : Synthesized using Z-D-Lys(Boc)-OSu (within a Boc-SPPS framework).

• Peptide B : Synthesized using Fmoc-D-Lys(Boc)-OH (within an Fmoc-SPPS framework).

• Peptide C : Synthesized using Boc-D-Lys(Fmoc)-OH (within a Boc-SPPS framework).

A suggested model peptide sequence is Ac-Tyr-Gly-Gly-Phe-Leu-D-Lys-Arg-Arg-Gln-NH₂ . This sequence includes a D-lysine residue and other amino acids with varying properties.

Automated Peptide Synthesis Protocol

The following protocols are generalized for an automated microwave peptide synthesizer. Specific parameters should be optimized based on the instrument manufacturer's recommendations.[2][6][7]

Fmoc-SPPS Protocol (for Peptide B):

• Resin Swelling : Swell Rink Amide resin in N,N-dimethylformamide (DMF).

• Fmoc Deprotection : Treat the resin with 20% piperidine in DMF.

• Washing : Wash the resin thoroughly with DMF.

• Coupling :

  • Activate the Fmoc-amino acid (5 equivalents) with a coupling reagent such as HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) and an organic base like N,N-diisopropylethylamine (DIPEA) in DMF.[8]

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed.

• Washing : Wash the resin with DMF.

• Repeat : Repeat the deprotection, washing, and coupling cycle for each amino acid in the sequence.

• Final Deprotection : Remove the N-terminal Fmoc group.

• Acetylation : Acetylate the N-terminus using acetic anhydride and DIPEA in DMF.

• Cleavage and Deprotection : Cleave the peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane).

Boc-SPPS Protocol (for Peptides A and C):

• Resin Swelling : Swell MBHA resin in dichloromethane (DCM).

• Boc Deprotection : Treat the resin with 50% TFA in DCM.

• Washing : Wash the resin with DCM and then DMF.

• Neutralization : Neutralize the resin with 10% DIPEA in DMF.

• Washing : Wash the resin with DMF.

• Coupling :

  • Activate the Boc-amino acid (or Z-D-Lys(Boc)-OSu for Peptide A) (3-5 equivalents) with a coupling reagent like HBTU/DIPEA in DMF.

  • Add the activated amino acid solution to the resin.

• Washing : Wash the resin with DMF.

• Repeat : Repeat the deprotection, washing, neutralization, and coupling cycle for each amino acid.

• Cleavage and Deprotection : Cleave the peptide from the resin and remove side-chain protecting groups using a strong acid like hydrofluoric acid (HF) or trifluoromethanesulfonic acid (TFMSA).

Diagram of the Proposed Experimental Workflow:

Caption: Proposed experimental workflow for comparative analysis.

Performance Metrics and Analytical Methods

The following metrics should be used to quantitatively compare the performance of each lysine derivative.

Coupling Efficiency and Crude Purity

Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[9][10][11][12][13][14]

Protocol:

• Dissolve a small amount of the crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA).

• Inject the sample onto a C18 column.

• Elute the peptide using a gradient of acetonitrile in water with 0.1% TFA.

• Monitor the absorbance at 214 nm or 280 nm.

• Calculate the purity by integrating the area of the main product peak relative to the total area of all peaks.[9]

Expected Outcome: A higher percentage of the main peak in the chromatogram indicates higher purity and, indirectly, better overall coupling efficiency during the synthesis.

Overall Yield

Method: Amino Acid Analysis (AAA).[14][15][16][17]

Protocol:

• Accurately weigh a sample of the lyophilized crude peptide.

• Hydrolyze the peptide in 6 M HCl at 110°C for 24 hours.[16]

• Analyze the amino acid composition of the hydrolysate using an amino acid analyzer or by derivatization followed by HPLC or LC-MS.[16]

• Quantify the amount of each amino acid to determine the total peptide content.

• Calculate the overall yield based on the initial resin loading.

Expected Outcome: A higher calculated yield indicates more efficient synthesis and less loss of peptide during the synthetic and cleavage steps.

Racemization

Method: Chiral Chromatography (HPLC or GC-MS) of the Hydrolyzed Peptide.[18][19][20][21]

Protocol:

• Hydrolyze the peptide as described for AAA. To account for acid-induced racemization during hydrolysis, a parallel hydrolysis with deuterated acid can be performed.[18][19]

• Derivatize the amino acids if necessary for the chosen chiral column.

• Inject the sample onto a chiral column capable of separating D- and L-amino acids.

• Quantify the amount of the corresponding L-lysine enantiomer present in the sample.

Expected Outcome: A lower percentage of the L-lysine enantiomer indicates less racemization of the D-lysine residue during the coupling steps.

Solubility and Aggregation

Method: Visual Observation and Analytical Monitoring.[22][23][24][25][26][27]

Protocol:

• During synthesis, visually inspect the resin for signs of clumping or shrinking, which can indicate aggregation.[23]

• In automated synthesizers with real-time monitoring, analyze the UV absorbance profile during Fmoc deprotection (for Fmoc-SPPS). A flattened or broadened peak can suggest aggregation.[22]

• Assess the solubility of the crude peptide in various solvents after cleavage.

Expected Outcome: While more qualitative, these observations provide valuable insights into how the protecting group strategy affects the physical properties of the growing peptide chain.

Data Presentation and Interpretation

The collected data should be summarized in clear, comparative tables.

Table 1: Comparative Performance of D-Lysine Derivatives

Performance Metric	Z-D-Lys(Boc)-OSu (Peptide A)	Fmoc-D-Lys(Boc)-OH (Peptide B)	Boc-D-Lys(Fmoc)-OH (Peptide C)
Crude Purity (%)	Experimental Value	Experimental Value	Experimental Value
Overall Yield (%)	Experimental Value	Experimental Value	Experimental Value
Racemization (%)	Experimental Value	Experimental Value	Experimental Value
Aggregation	Qualitative Observation	Qualitative Observation	Qualitative Observation

Discussion of Expected Outcomes and Causality

• Z-D-Lys(Boc)-OSu : As a pre-activated OSu ester, this derivative is expected to have a high coupling rate. However, its use is primarily within the context of Boc-SPPS, which generally requires harsher deprotection conditions (TFA) for the α-amino group. The Z-group itself requires specific, non-standard deprotection methods for iterative synthesis, making it less suitable for routine automated SPPS compared to Fmoc- or Boc-protected amino acids. Its main application would be in specialized syntheses, such as the introduction of a single Z-protected residue for subsequent fragment condensation.

• Fmoc-D-Lys(Boc)-OH : This is the workhorse for incorporating D-lysine in Fmoc-SPPS. The mild, basic deprotection of the Fmoc group is a significant advantage, as it is compatible with a wide range of acid-labile side-chain protecting groups.[19] This strategy is generally associated with high yields and purity for a broad range of peptide sequences.[19]

• Boc-D-Lys(Fmoc)-OH : The primary advantage of this derivative is the orthogonality it provides within a Boc-SPPS strategy.[1] This allows for the selective deprotection of the lysine side chain on-resin for modifications like branching or labeling, without affecting the N-terminal Boc group.[24] Its performance in a linear synthesis is expected to be comparable to other Boc-protected amino acids.

Diagram of Orthogonal Protection Strategies:

Sources

• 1. ohsu.edu [ohsu.edu]
• 2. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 3. cem.de [cem.de]
• 4. labindia-analytical.com [labindia-analytical.com]
• 5. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 8. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 9. wheretofindpeptides.com [wheretofindpeptides.com]
• 10. biovera.com.au [biovera.com.au]
• 11. renyi.hu [renyi.hu]
• 12. resolvemass.ca [resolvemass.ca]
• 13. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Amino acid analysis for peptide quantitation using reversed-phase liquid chromatography combined with multiple reaction monitoring mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. youtube.com [youtube.com]
• 18. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Thieme E-Books & E-Journals [thieme-connect.de]
• 21. jackwestin.com [jackwestin.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. peptide.com [peptide.com]
• 24. polypeptide.com [polypeptide.com]
• 25. m.youtube.com [m.youtube.com]
• 26. biotage.com [biotage.com]
• 27. blog.mblintl.com [blog.mblintl.com]

Advanced Guide to Lysine Protection Schemes: Comparative Analysis &amp; Protocols

Executive Summary

In the landscape of solid-phase peptide synthesis (SPPS) and peptidomimetic drug development, the

-amine of Lysine represents a critical branching point. While standard backbone protection (Fmoc/Boc) is settled science, the selection of orthogonal side-chain protection is the determinant factor in the success of cyclic peptides, antibody-drug conjugates (ADCs), and stapled peptides.

This guide objectively compares the performance of the three dominant orthogonal protection classes—Alloc (Allyl) , Hydrazine-labile (Dde/ivDde) , and Hyper-acid labile (Mtt/Mmt) —against standard schemes. We analyze stability profiles, deprotection efficiency, and side-reaction risks to provide a decision framework for complex synthesis.

Part 1: Mechanistic Comparison of Protection Schemes

The choice of Lysine protection is dictated by the Orthogonality Principle : the ability to remove one protecting group without affecting others.

The "Third Dimension" of Orthogonality

Standard SPPS utilizes two dimensions: the temporary

-amine group (removed every cycle) and the permanent side-chain groups (removed at final cleavage). Complex designs require a "Third Dimension"—a group stable to both standard deprotection and coupling, yet removable under mild, specific conditions.

Comparative Stability Matrix

Protection Group	Type	Deprotection Reagent	Stability: TFA (Acid)	Stability: Piperidine (Base)	Stability: Pd(0)	Primary Utility
Boc	Carbamate	High Acid (95% TFA)	Unstable	Stable	Stable	Standard Boc/Bzl SPPS
Fmoc	Carbamate	Base (20% Piperidine)	Stable	Unstable	Stable	Standard Fmoc/tBu SPPS
Alloc	Carbamate	Pd(PPh ) / Scavenger	Stable	Stable	Unstable	Cyclization, Stapling
Dde	Enamine	2% Hydrazine	Stable	Stable*	Stable	Labeling (High risk of migration)
ivDde	Enamine	2-4% Hydrazine	Stable	Stable	Stable	Labeling (Low risk of migration)
Mtt	Trityl-like	Dilute Acid (1% TFA)	Unstable	Stable	Stable	On-resin functionalization

*Note: Dde is technically stable to piperidine but can undergo partial loss or migration during long syntheses.

Deep Dive: The Contenders

A. Alloc (Allyloxycarbonyl)

• Mechanism: Palladium-catalyzed allyl transfer. The Pd(0) complex coordinates with the allyl group, generating a

  -allyl palladium complex and releasing the amine as a carbamate salt, which decarboxylates.

• Pros: True orthogonality. Compatible with both Fmoc and Boc chemistries.

• Cons: Requires inert atmosphere (strictly air-free preferred). Catalyst poisoning by sulfur (Met/Cys).

B. ivDde (1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)-3-methylbutyl)

• Mechanism: Nucleophilic attack by hydrazine on the enone system.

• Pros: Easy handling (no inert gas needed).

• Cons: Migration Risk. The primary amine liberated can attack the Dde group of a neighboring lysine (N

  N migration). ivDde was developed with steric bulk to suppress this, making it superior to standard Dde.

C. Mtt (4-methyltrityl)

• Mechanism: S

  1 ionization under mild acidic conditions.

• Pros: Reagents are cheap and easy to handle.

• Cons: Not truly orthogonal to Boc chemistry. Requires careful control of acid concentration to avoid premature cleavage of other acid-labile groups (like tBu).

Part 2: Decision Logic & Visualization

The following diagram illustrates the selection logic for Lysine protection based on the intended downstream modification.

Figure 1: Decision tree for selecting Lysine protecting groups based on synthesis strategy and chemical compatibility.

Part 3: Validated Experimental Protocols

Protocol A: Selective Deprotection of Lys(Alloc)

Context: Used for on-resin cyclization or stapling. Critical Factor: The use of a scavenger (Phenylsilane) is superior to Dimedone or Borohydride as it efficiently traps the

-allyl palladium species, preventing the regeneration of the protecting group or allylation of the amine.

Reagents:

• Pd(PPh

  ) (Tetrakis(triphenylphosphine)palladium(0))

• Phenylsilane (PhSiH

  )

• Dichloromethane (DCM, anhydrous)

Workflow:

• Preparation: Swell the resin (0.1 mmol scale) in DCM for 20 min under Argon.

• Catalyst Mix: Dissolve Pd(PPh

  ) (0.1 eq) and Phenylsilane (10 eq) in dry DCM.

  • Note: Solution should be prepared immediately before use.

• Reaction: Add solution to resin. Bubble Argon through the mixture (or shake in a sealed vessel under Argon) for 30 minutes.

• Repetition: Drain and repeat Step 3 once with fresh reagents.

• Wash: Wash extensively with DCM (5x), DMF (5x), and Sodium Diethyldithiocarbamate (0.02 M in DMF) to remove Palladium black residues.

• Validation: Perform a Kaiser Test. A blue resin indicates free amines.

Protocol B: Selective Removal of Lys(Mtt)

Context: Used when metal catalysts must be avoided, or for rapid functionalization. Critical Factor: The trityl cation released is highly colored (yellow/orange) and electrophilic. It must be quenched immediately to prevent re-alkylation of the peptide (especially Tryptophan residues).

Reagents:

• TFA (Trifluoroacetic acid)

• TIS (Triisopropylsilane) - Crucial Scavenger

• DCM

Workflow:

• Cocktail: Prepare a solution of 1% TFA and 5% TIS in DCM.

• Flow Wash: Add 5 mL of the cocktail to the resin. Shake for 2 minutes.

• Visual Check: The solution will turn bright yellow (trityl cation).

• Drain & Repeat: Drain immediately. Repeat the short 2-minute wash until the solution remains colorless (usually 5-8 times).

  • Expert Tip: Do not soak for long periods (e.g., >30 mins) as this may begin to cleave the resin linkage (e.g., Rink Amide) or other protecting groups.

• Neutralization: Wash with 5% DIPEA/DCM (3x) to neutralize the amine for subsequent coupling.

Protocol C: Handling Lys(ivDde)

Context: Used when acid sensitivity is an issue or orthogonality to Alloc is required. Critical Factor: Prevention of N

N migration. ivDde is sterically hindered, but migration can still occur if the free amine is left unreacted for long periods in base.

Reagents:

• Hydrazine Monohydrate

• DMF

Workflow:

• Cocktail: Prepare 2% Hydrazine in DMF.

• Reaction: Treat resin with solution for 3 x 10 minutes.

• Wash: Wash extensively with DMF (5x).

• Monitoring: Monitor the UV absorbance of the filtrate at 290 nm (fulvene-adduct) to confirm removal, or use the Kaiser test on the resin.

• Immediate Coupling: Proceed to the next coupling reaction immediately to minimize side reactions.

Part 4: Comparative Data Analysis

The following data summarizes the efficiency of deprotection and the integrity of the peptide chain (purity) based on typical synthesis scenarios found in literature (e.g., synthesis of cyclic peptides).

Feature	Lys(Alloc)	Lys(ivDde)	Lys(Mtt)
Deprotection Time	2 x 30 min	3 x 10 min	5-10 x 2 min
Reagent Cost	High (Pd catalyst)	Low	Low
Scavenger Need	High (Silane/Dimedone)	None	High (TIS/MeOH)
Risk of Side Reactions	Low (if O2 excluded)	Medium (Migration)	Low (if TIS used)
Crude Purity (Typical)	>85%	75-85%	>90%
Orthogonality	Complete	Orthogonal to Acid/Pd	Orthogonal to Base/Pd

Visualization of Orthogonal Workflow

The diagram below details a "Double Orthogonal" strategy often used in complex chemical biology applications (e.g., FRET probes), utilizing both Alloc and ivDde.

Figure 2: Sequential deprotection workflow for dual-labeling using Alloc and ivDde orthogonality.

Part 5: Troubleshooting & Expert Insights

• The "Black Resin" Problem (Alloc):

  • Issue: After Alloc removal, the resin is dark grey.

  • Cause: Trapped Palladium(0).

  • Solution: Wash with Sodium Diethyldithiocarbamate (0.02 M in DMF). It chelates Pd effectively.

• Premature Cleavage (Mtt):

  • Issue: Loss of peptide from resin during Mtt removal.

  • Cause: Using >2% TFA or soaking too long on hyper-acid sensitive linkers (e.g., 2-Cl-Trt).

  • Solution: Use 1% TFA/DCM and flow conditions (do not incubate). Alternatively, use HFIP/DCM (1:4) for extremely sensitive linkers.

• Incomplete ivDde Removal:

  • Issue: Kaiser test is equivocal (brownish).

  • Cause: Aggregation of the peptide preventing hydrazine penetration.

  • Solution: Add 5% DBU to the hydrazine cocktail or heat to 40°C (microwave assisted).

References

• Isidro-Llobet, A., et al. "Amino Acid-Protecting Groups." Chemical Reviews, 2009.

• Gomez-Martinez, P., et al. "N-alpha-Fmoc-N-epsilon-ivDde-lysine: A useful building block for the synthesis of branched peptides." Journal of the Chemical Society, Perkin Transactions 1, 1999.

• Aletras, A., et al. "Preparation of the very acid-sensitive Fmoc-Lys(Mtt)-OH and its application in solid-phase peptide synthesis." International Journal of Peptide and Protein Research, 1995.

• Thayer, D. A., et al. "Orthogonal Protection Strategies for Polymer-Supported Synthesis." Journal of Organic Chemistry, 2006.

• Grieco, P., et al. "Alloc-protecting group: a valid alternative for the solid-phase synthesis of cyclic peptides." Journal of Peptide Research, 2001.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Z-D-Lys(boc)-osu

As a Senior Application Scientist, I understand that excellence in the lab goes beyond achieving groundbreaking results; it encompasses a deep commitment to safety and environmental responsibility. The proper disposal of laboratory reagents is a critical component of this commitment. This guide provides a detailed, step-by-step protocol for the safe disposal of Z-D-Lys(boc)-osu (Nα-Z-Nε-Boc-D-lysine N-hydroxysuccinimide ester), a common reagent in peptide synthesis and bioconjugation.

The core principle of this protocol is proactive chemical inactivation. Z-D-Lys(boc)-osu contains a reactive N-hydroxysuccinimide (NHS) ester, which is designed to readily react with primary amines. While this reactivity is essential for its intended applications, it also presents a potential hazard if not properly managed during disposal. Therefore, our primary objective is to hydrolyze the NHS ester, rendering the molecule significantly less reactive before it enters the chemical waste stream.

Material Safety Profile

While many protected amino acids are not classified as hazardous, the hazards of this specific compound have not been thoroughly investigated.[1] Several safety data sheets for similar NHS esters indicate potential for skin, eye, and respiratory irritation.[2][3] Consequently, it is imperative to handle Z-D-Lys(boc)-osu with caution and to assume it is a potential irritant.

The following table summarizes key information for Z-D-Lys(boc)-osu and related compounds.

Property	Value/Information	Source
Synonyms	Nα-Z-Nε-Boc-D-lysine N-hydroxysuccinimide ester, Z-D-Lys(Boc)-OSu	[4]
Molecular Formula	C23H31N3O8	[3][4]
Molecular Weight	477.5 g/mol	[4]
Appearance	White to off-white powder/solid	[4]
Primary Hazard	Potential skin, eye, and respiratory tract irritant.[3] Hazards not fully characterized.[1]	[1][3]
Incompatibilities	Strong oxidizing agents, water/moisture.[5]	[5]
Storage	Store desiccated at 0-8°C, protected from light.[1][4]	[1][4]

Core Disposal Principle: Inactivation via Hydrolysis

The key to safely disposing of Z-D-Lys(boc)-osu lies in addressing the reactivity of the N-hydroxysuccinimide (NHS) ester. NHS esters are susceptible to hydrolysis, a chemical reaction in which water, particularly under basic conditions, cleaves the ester bond. This process breaks down the active ester into the corresponding carboxylate and free NHS, both of which are significantly less reactive. This inactivation step is crucial for ensuring that the compound does not undergo unintended reactions within the waste container.

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure you are wearing the appropriate personal protective equipment.

• Eye Protection: Safety glasses or goggles are mandatory.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

• Body Protection: A standard lab coat should be worn.

• Respiratory Protection: When handling the solid powder outside of a certified chemical fume hood, a dust mask (type N95 or better) is recommended to prevent inhalation.[2]

Step-by-Step Disposal Protocol

This protocol should be performed within a certified chemical fume hood to minimize inhalation exposure.

Part 1: Chemical Inactivation (Hydrolysis)

• Prepare a 1 M Sodium Bicarbonate Solution: Dissolve 84 g of sodium bicarbonate (NaHCO₃) in 1 liter of deionized water. This mildly basic solution is sufficient to facilitate hydrolysis without the hazards associated with stronger bases.

• Inactivate Unused Solid Reagent:

  • Carefully weigh the unused Z-D-Lys(boc)-osu solid waste.

  • For every 1 gram of the solid, slowly add it to at least 50 mL of the 1 M sodium bicarbonate solution in an appropriately sized beaker or flask.

  • Stir the mixture at room temperature for at least 1-2 hours to ensure complete hydrolysis of the NHS ester. The solid may not fully dissolve, but the suspension allows for the reaction to proceed.

• Inactivate Solutions of Z-D-Lys(boc)-osu:

  • If you are disposing of a solution (e.g., in DMF or DMSO), slowly add the solution to a volume of the 1 M sodium bicarbonate solution that is at least 10 times the volume of your waste solution.

  • Stir the mixture at room temperature for at least 1-2 hours.

Part 2: Neutralization and Waste Collection

• Check the pH: After the hydrolysis period, check the pH of the resulting solution using a pH strip or meter. The pH should be in the neutral range (pH 6-8).

• Neutralize if Necessary: If the solution is still basic, neutralize it by adding a weak acid, such as 1 M citric acid or dilute hydrochloric acid, dropwise while stirring until the pH is between 6 and 8.

• Containerize the Waste: Transfer the neutralized, hydrolyzed solution into a clearly labeled hazardous waste container. The label should include "Aqueous waste containing hydrolyzed Z-D-Lys(boc)-osu" and the date.

• Dispose of Contaminated Materials: Any contaminated items, such as weigh boats, gloves, and wipes, should be placed in a sealed bag and disposed of as solid chemical waste.[2]

Part 3: Decontamination

• Clean Work Surfaces: Wipe down the fume hood sash, work surface, and any potentially contaminated equipment with soap and water.

• Dispose of Cleaning Materials: All wipes and cleaning materials used for decontamination should also be disposed of as solid chemical waste.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Z-D-Lys(boc)-osu.

Caption: Disposal workflow for Z-D-Lys(boc)-osu.

References

• Anaspec. (2021, February 17).
• Fisher Scientific. (2010, November 29).
• Benchchem. Proper Disposal of Palmitic Acid N-hydroxysuccinimide Ester: A Step-by-Step Guide.
• Apollo Scientific.
• Carl ROTH.
• Safety D
• Carl ROTH.
• Sigma-Aldrich. (n.d.).
• AAPPTec. (n.d.).
• ChemicalBook. (n.d.). BOC-LYS(Z)
• Sigma-Aldrich. (2025, November 6).
• Chem-Impex. (n.d.). Nα-Z-Nε-Boc-L-lysine-N-hydroxysuccinimide ester.
• PubChem. (n.d.). 2,5-Dioxopyrrolidin-1-yl N2,N6-bis(tert-butoxycarbonyl)
• LGC Standards. (n.d.). Boc-Lys(Boc)-OSu | CAS 30189-36-7.
• Carl ROTH. (n.d.).
• Agilent. (2015, January 7).
• Breckland Scientific. (2018, October 23).
• Sigma-Aldrich. (n.d.). Boc-Lys(Boc)-OSu = 97.0 C/N calc. based on dry substance 30189-36-7.

Sources

• 1. anaspec.com [anaspec.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. chemimpex.com [chemimpex.com]
• 5. fishersci.com [fishersci.com]

Navigating the Safe Handling of Z-D-Lys(boc)-osu: A Guide to Personal Protective Equipment and Disposal

For Immediate Implementation: This guide provides essential safety protocols and logistical plans for the handling and disposal of Z-D-Lys(boc)-osu. Designed for researchers, scientists, and professionals in drug development, the following procedures are critical for ensuring a safe laboratory environment.

The primary hazards are associated with the reactive OSu ester, which can cause irritation upon contact with skin and eyes. Additionally, like many fine organic chemicals, it may be harmful if inhaled or ingested. Therefore, a multi-layered approach to personal protective equipment (PPE) is mandatory.

Core Safety Directives: Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the foundation of safe handling. The following table outlines the minimum required PPE, with explanations rooted in the chemical nature of Z-D-Lys(boc)-osu.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles	Required to protect against splashes and fine dust particles. Must be worn at all times when handling the solid compound or its solutions.
Face Shield	Recommended in addition to goggles when there is a significant risk of splashing, such as during bulk handling or dissolution.
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a suitable choice for handling Z-D-Lys(boc)-osu. It is crucial to change gloves immediately if they become contaminated to prevent skin contact.[1] Double gloving is recommended to provide an additional layer of protection.
Body Protection	Laboratory Coat	A standard laboratory coat is mandatory to protect skin and clothing from accidental spills and contamination.
Respiratory Protection	Use in a well-ventilated area	All handling of solid Z-D-Lys(boc)-osu should be performed in a well-ventilated area, preferably within a certified chemical fume hood, to minimize the risk of inhaling dust particles.[2][3]
N95 Respirator	If working outside of a fume hood where dust generation is possible, a NIOSH-approved N95 respirator is recommended to prevent inhalation of airborne particles.

Operational Workflow for Safe Handling

The following step-by-step workflow provides a procedural guide for the safe handling of Z-D-Lys(boc)-osu, from initial preparation to final disposal.

Figure 1. A streamlined workflow for the safe handling of Z-D-Lys(boc)-osu.

Experimental Protocol: Step-by-Step Handling Procedure

• Preparation:

  • Before entering the laboratory, ensure you are familiar with the potential hazards by reviewing the safety information for structurally similar compounds.

  • Don all required PPE as outlined in the table above. This includes safety goggles, a lab coat, and nitrile gloves.

  • Prepare your workspace within a certified chemical fume hood.

• Handling the Solid:

  • When weighing the solid Z-D-Lys(boc)-osu, do so carefully to avoid creating airborne dust.

  • Use a spatula and a tared weigh boat. Close the container promptly after dispensing the required amount.

• Dissolution:

  • Add the solvent to the solid slowly to prevent splashing.

  • If sonication is required for dissolution, ensure the vessel is securely capped.

• Reaction Quenching and Workup:

  • Be mindful that quenching the reaction may generate heat or gas. Perform this step slowly and with appropriate cooling if necessary.

Disposal Plan: A Commitment to Safety and Environmental Responsibility

Proper disposal of Z-D-Lys(boc)-osu and associated waste is a critical component of laboratory safety and environmental stewardship.

• Solid Waste:

  • Unused or expired Z-D-Lys(boc)-osu should be disposed of as chemical waste in a clearly labeled, sealed container.

  • Contaminated consumables such as gloves, weigh boats, and paper towels must also be placed in a designated solid chemical waste container.

• Liquid Waste:

  • Solutions containing Z-D-Lys(boc)-osu should be collected in a labeled hazardous waste container.

  • Do not pour any solutions containing this compound down the drain.

• Decontamination:

  • Glassware that has been in contact with Z-D-Lys(boc)-osu should be rinsed with an appropriate solvent (e.g., acetone, ethanol) to remove any residue. The rinse solvent must be collected as hazardous liquid waste.

  • After the initial rinse, glassware can be washed with soap and water.

Always adhere to your institution's specific guidelines for chemical waste disposal.

By implementing these comprehensive safety measures, researchers can confidently and safely utilize Z-D-Lys(boc)-osu in their scientific endeavors, fostering a culture of safety and responsibility in the laboratory.

References

• Anaspec. (2021, February 17). Safety Data Sheet (SDS) - Fmoc-Lys(Boc)-OH. Retrieved from [Link]

• Angene Chemical. (2025, February 4). Safety Data Sheet - Boc-Lys(Boc)-ONp. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. anaspec.com [anaspec.com]
• 3. echemi.com [echemi.com]